Abaecin-like
Description
Contextualization within Antimicrobial Peptide Research and Host Defense Peptides
Abaecin-like peptides are a specific group of antimicrobial peptides (AMPs) that play a crucial role in the innate immune system of various organisms, particularly insects. mdpi.comwikipedia.org AMPs, also known as host defense peptides (HDPs), are evolutionarily conserved molecules that provide a first line of defense against a wide array of pathogens, including bacteria, fungi, and some viruses. mdpi.comnih.gov These peptides are characterized by their relatively short length, typically between 12 and 50 amino acids, a net positive charge, and a significant proportion of hydrophobic residues. wikipedia.org This amphipathic nature allows them to interact with and disrupt the microbial membranes, which is a primary mechanism of their antimicrobial action. wikipedia.org
Historical Perspectives on Peptide-Based Host Defense Discoveries
The discovery of antimicrobial peptides dates back to 1922 when Alexander Fleming identified lysozyme (B549824) in nasal mucus. mdpi.com However, the field of modern innate immunity and the focused study of peptide-based defense molecules arguably began in 1981 with the work of Hans Boman and his colleagues. They characterized the first insect antimicrobial peptides, cecropins A and B, from the hemolymph of the cecropia silk moth, Hyalophora cecropia. nih.govresearchgate.net This discovery opened the door to identifying a vast and diverse array of AMPs from various natural sources.
The first animal-derived AMP, phagocytin, was isolated from rabbit leukocytes in 1956. researchgate.net Subsequent discoveries included bombinin from frogs in 1962 and defensins from rabbit neutrophils in the mid-1980s. nih.govresearchgate.net Abaecin (B1167496) itself was first isolated from the honeybee, Apis mellifera, and was identified as a major component of its antibacterial response. mdpi.com The timeline of these discoveries highlights a growing appreciation for the central role of peptides in the innate immune defenses across different kingdoms of life.
Conceptual Frameworks for this compound Peptide Classification
This compound peptides fall under the broader classification of proline-rich antimicrobial peptides (PrAMPs). mdpi.comnih.gov This classification is based on their primary amino acid sequence, which is characterized by a high content of proline residues. mdpi.com The abundance of proline prevents the formation of stable secondary structures like alpha-helices, resulting in a more flexible and extended conformation. d-nb.info
AMPs are generally categorized based on their structure and amino acid composition into several groups:
α-helical peptides: These peptides, such as cecropins and magainins, adopt an alpha-helical structure, particularly when interacting with microbial membranes. mdpi.comnih.gov
Cysteine-rich peptides: This group, which includes defensins, is characterized by the presence of multiple cysteine residues that form disulfide bridges, creating a stable, folded structure. mdpi.comnih.gov
Proline-rich peptides: Abaecin and other peptides in this class are distinguished by their high proline content. mdpi.comnih.gov
Glycine-rich proteins: This category includes larger peptides like attacins. nih.gov
This compound peptides are further distinguished by their specific sequence motifs and evolutionary relationships. For instance, lebocins, found in lepidopteran insects, share significant sequence identity with abaecin. mdpi.comnih.gov The classification of these peptides is crucial for understanding their structure-function relationships and their specific roles within the host's immune arsenal.
Significance of this compound Peptides in Biological Research
The study of this compound peptides holds significant importance in several areas of biological research. Their primary role in the innate immunity of insects makes them a key subject in understanding host-pathogen interactions and the evolution of immune systems. mdpi.comresearchgate.net The inducible nature of many of these peptides upon bacterial infection underscores their direct involvement in active defense mechanisms. researchgate.net
Furthermore, the unique properties of this compound peptides, such as their proline-rich nature and mechanism of action, offer valuable insights for the design of novel antimicrobial agents. frontiersin.org Research has shown that some this compound peptides can potentiate the activity of other AMPs, suggesting that combination therapies could be a promising strategy to combat multidrug-resistant pathogens. royalsocietypublishing.orgnih.govscielo.br For example, abaecin has been shown to enhance the bactericidal effects of hymenoptaecin against Escherichia coli. royalsocietypublishing.orgnih.gov This synergistic activity is of great interest for developing new therapeutic approaches.
The table below summarizes key characteristics of Abaecin and a related this compound peptide, PP30.
| Feature | Abaecin | PP30 (this compound) |
| Source Organism | Honeybee (Apis mellifera) | Endoparasitoid wasp (Pteromalus puparum) |
| Primary Structure | Proline-rich peptide | Proline-rich peptide |
| Antimicrobial Spectrum | Broad-spectrum antibacterial | Active against Gram-negative and Gram-positive bacteria |
| Mechanism of Action | Interacts with intracellular targets like DnaK | Exhibits membrane-rupturing properties |
| Synergistic Activity | Potentiates the activity of other AMPs (e.g., hymenoptaecin) | Not extensively studied, but its different mechanism suggests potential for synergy |
This table provides a comparative overview of Abaecin and the this compound peptide PP30, highlighting their source, structure, activity, and mechanism.
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
PPRPGQSKPFPSFPGHGPFNPKIQWPYPLPNPGH |
Origin of Product |
United States |
Discovery, Identification Methodologies, and Taxonomic Distribution of Abaecin Like Peptides
Methodological Approaches for Novel Abaecin-like Peptide Discovery
The search for new this compound peptides leverages a combination of advanced molecular biology and biochemical techniques. These strategies range from large-scale data mining of genomes to traditional activity-based purification methods.
Genomic and Transcriptomic Mining Strategies
The advent of high-throughput sequencing has revolutionized the discovery of novel AMPs, including this compound peptides. Genomic and transcriptomic mining involves scanning vast databases of genetic information for sequences that share characteristics with known Abaecin (B1167496). In a genomic perspective study on the parasitoid wasp Nasonia vitripennis, researchers identified several genes encoding this compound peptides, which they termed "nabaecins". researchgate.net This process typically involves searching for open reading frames (ORFs) that translate into peptides with hallmark features of Abaecin, such as a high proline content and conserved sequence motifs. researchgate.net
Similarly, transcriptomic analysis, which focuses on the expressed genes (mRNA) within a cell or tissue, provides direct evidence of peptide production. For instance, an antibacterial cDNA clone from the endoparasitoid wasp Pteromalus puparum was found to code for a peptide fragment with high amino acid sequence similarity to Abaecin. nih.gov The analysis of expressed sequence tags (ESTs) and full-scale transcriptome sequencing, especially from immune-challenged organisms, are powerful tools for identifying these induced peptides. raolab.cn Machine learning algorithms and bioinformatics tools are increasingly used to sift through this data, predicting peptide properties and potential bioactivity, thereby accelerating the discovery process. plos.orgdovepress.com
Proteomic and Metabolomic Screening Techniques
While genomics reveals the potential for peptide production, proteomics and metabolomics confirm their actual synthesis and presence. Proteomics involves the large-scale study of proteins and peptides directly from biological samples, such as insect hemolymph or plant extracts. creative-proteomics.comnih.gov Techniques like mass spectrometry-based peptidomics can identify and sequence low-abundance peptides from complex mixtures. nih.gov This approach was successfully used to identify a novel peptide in the mammalian brain by combining it with ribosome profiling. nih.gov
Integrated proteomic and metabolomic analyses provide a comprehensive view of the metabolic state and regulatory networks within an organism. creative-proteomics.commdpi.com By comparing the proteome and metabolome of an organism before and after an immune challenge, researchers can pinpoint the specific peptides, like Abaecin, that are produced in response to infection. nih.gov This integrated approach helps to construct molecular models of how metabolite changes and metabolic enzyme regulation are linked, offering a systematic way to discover new bioactive molecules and understand their physiological context. creative-proteomics.com
Bioactivity-Guided Fractionation and Isolation Protocols
Bioactivity-guided fractionation is a classic and effective method for discovering novel bioactive compounds, including antimicrobial peptides. escholarship.org The process begins with a crude extract from a biological source, such as an insect or plant. oup.com This extract is then subjected to sequential separation steps using techniques like column chromatography. escholarship.orgoup.com
At each stage, the resulting fractions are tested for a specific biological activity—for this compound peptides, this is typically antimicrobial activity against target bacteria or fungi. escholarship.orgdiva-portal.org The most active fractions are selected for further purification until a pure, bioactive compound is isolated. diva-portal.orgnih.gov The structure of the isolated molecule is then determined using methods like mass spectrometry and nuclear magnetic resonance (NMR). nih.gov This methodology was used to isolate cytotoxic compounds from Annona muricata leaves and antibacterial peptides called isopedopeptins from the bacterium Pedobacter cryoconitis. escholarship.orgdiva-portal.org
Diversity and Distribution Across Biological Kingdoms
This compound peptides are not confined to a single species but are found across different taxa, highlighting their evolutionary significance as defense molecules.
Invertebrate-Derived this compound Peptides (e.g., Insects)
Invertebrates, particularly insects, are a rich source of Abaecin and related peptides. explorationpub.com Lacking an adaptive immune system, they rely heavily on a potent innate immune response, of which AMPs are a crucial component. royalsocietypublishing.orgnih.gov Abaecin was first identified in the honeybee, Apis mellifera, as a major 34-amino acid, proline-rich antibacterial peptide. nih.gov It is a key component of the bee's defense against pathogens. royalsocietypublishing.org
Research has shown that related peptides are present in other Hymenopteran species. In the bumblebee Bombus terrestris, Abaecin is expressed alongside other AMPs like Defensin and Hymenoptaecin to combat trypanosome parasites. royalsocietypublishing.org Studies on the endoparasitoid wasp Pteromalus puparum led to the identification and synthesis of an this compound proline-rich peptide named PP30, which showed activity against both Gram-negative and Gram-positive bacteria. nih.gov Furthermore, genomic studies have uncovered a family of this compound genes, the nabaecins, in the wasp Nasonia vitripennis. researchgate.net
Table 1: Examples of Invertebrate-Derived Abaecin and this compound Peptides
| Peptide Name | Source Organism | Amino Acid Sequence / Key Characteristics | Reference |
|---|---|---|---|
| Abaecin | Honeybee (Apis mellifera) | YVPLPNVPQPGRRPFPTFPGQGPFNPKIKWPQGY-NH2 | nih.gov |
| Abaecin | Bumblebee (Bombus terrestris) | Proline-rich peptide, works synergistically with Hymenoptaecin. | royalsocietypublishing.orgroyalsocietypublishing.org |
| PP30 | Wasp (Pteromalus puparum) | YVPPVQKPHPNGPKFPTFP | nih.gov |
| Nabaecins | Wasp (Nasonia vitripennis) | Family of Aba-like genes with an extended carboxyl-terminus compared to A. mellifera Abaecin. | researchgate.net |
| Lebocin | Silkworm (Bombyx mori) | Has 41% amino acid sequence identity with honeybee Abaecin. | nih.gov |
Plant-Derived Antimicrobial Peptides (AMPs)
Plants, like invertebrates, possess a sophisticated innate immune system to defend against a wide array of pathogens. researchgate.net This defense system includes the production of various families of antimicrobial peptides. explorationpub.commdpi.com While structurally distinct from the proline-rich Abaecins found in insects, these plant-derived AMPs fulfill a similar role in host defense. researchgate.net
Major families of plant AMPs include defensins, thionins, and snakins. researchgate.netmdpi.com Plant defensins are cysteine-rich peptides that are active against a broad range of fungi. frontiersin.org Snakins, first isolated from potato tubers, are also cysteine-rich and have shown activity against bacterial and fungal plant pathogens. mdpi.comresearchgate.net These peptides are often stabilized by multiple disulfide bonds, which contributes to their robust structure. explorationpub.com The discovery of these diverse peptide families in plants underscores a convergent evolutionary strategy wherein different organisms have developed unique peptide arsenals to combat microbial threats. explorationpub.comresearchgate.net
Table 2: Examples of Plant-Derived Antimicrobial Peptide Families
| Peptide Family | Example Source Organism | Key Characteristics | Reference |
|---|---|---|---|
| Snakins | Potato (Solanum tuberosum) | Cysteine-rich peptides (e.g., StSN-1, StSN-2) with activity against bacterial and fungal pathogens. | mdpi.com |
| Plant Defensins | Alfalfa (Medicago sativa) | Cysteine-rich peptides (e.g., alfAFP) with potent antifungal activity. | mdpi.comfrontiersin.org |
| Thionins | Wheat (Triticum aestivum), Barley (Hordeum vulgare) | Small, cysteine-rich peptides that are toxic to phytopathogens. | researchgate.net |
| Cyclotides | Various plant families | Head-to-tail cyclized peptides with a knotted disulfide bond arrangement, known for their stability and insecticidal/antimicrobial activities. | explorationpub.com |
Phylogenetic Analysis of this compound Peptide Families
Phylogenetic analysis of the Abaecin peptide family reveals a distinct evolutionary history primarily centered within the insect class, showing both conservation and diversification through events like gene duplication. The taxonomic distribution of true Abaecin peptides is narrow, with members predominantly identified in the order Hymenoptera, including various species of bees, ants, and wasps. nih.govroyalsocietypublishing.org
A phylogenetic study of antimicrobial peptides in the Asiatic honey bee (Apis cerana) demonstrated that the cDNA genes for Abaecin cluster with those for Hymenoptaecin, another insect AMP. nih.gov This suggests a closer evolutionary relationship between these two families compared to other honey bee AMPs like Apidaecin and Defensin. nih.gov Further analysis comparing A. cerana and the Western honey bee (Apis mellifera) indicates that the peptide sequences are highly conserved within the same species, with identified variants likely being allelic. plos.org
Research on the jewel wasp (Nasonia vitripennis) provided a genomic perspective on its AMPs and included a phylogenetic tree of Aba-like peptides. This analysis showed the evolutionary relationships between Aba-like peptides from different hymenopteran species, such as the bumblebee Bombus ignitus and the parasitoid wasp Pteromalus puparum. The tree indicated that the Aba-like gene family has expanded through gene duplication events. researchgate.net For example, a peptide identified in Pteromalus puparum, named PP30, shares high amino acid sequence similarity with the Abaecin precursor from the honeybee. researchgate.netfrontiersin.org
Other proline-rich peptides from different insect orders show similarities to Abaecin, suggesting a wider, albeit more complex, evolutionary picture. Metchnikowin, a proline-rich peptide from the fruit fly Drosophila melanogaster (Order: Diptera), has similarities with the C-terminal region of honeybee Abaecin. mdpi.com Similarly, Lebocin, isolated from the silkworm Bombyx mori (Order: Lepidoptera), is a proline-rich glycopeptide that shares 41% sequence identity with A. mellifera Abaecin. mdpi.commdpi.com However, the evolutionary relationship between these more distant peptides and the core Hymenopteran Abaecins is less direct, possibly reflecting convergent evolution towards a common functional solution. nih.gov
Table 2: Taxonomic Distribution and Research Findings on this compound Peptides This table summarizes key Abaecin and Aba-like peptides identified in various insect species, providing insights into their phylogenetic relationships.
| Peptide Name | Source Organism | Taxonomic Order | Key Research Finding | Citation(s) |
| Abaecin | Apis mellifera (Honey Bee) | Hymenoptera | First characterized Abaecin; proline-rich peptide active against bacteria. | mdpi.com |
| Abaecin | Apis cerana (Asiatic Honey Bee) | Hymenoptera | Phylogenetic analysis shows a close relationship to Hymenoptaecin genes. | nih.govplos.org |
| Abaecin | Bombus lantschouensis (Bumblebee) | Hymenoptera | Phylogenetic analysis placed it closest to Bombus ignitus Abaecin. | researchgate.net |
| Abaecin | Atta cephalotes (Leaf-cutting Ant) | Hymenoptera | Expression is induced in response to fungal infection. | pensoft.net |
| PP30 (Aba-like) | Pteromalus puparum (Parasitoid Wasp) | Hymenoptera | Shares high sequence similarity with the honeybee Abaecin precursor. | researchgate.netfrontiersin.org |
| Metchnikowin | Drosophila melanogaster (Fruit Fly) | Diptera | Shares sequence similarity with the C-terminal part of honeybee Abaecin. | mdpi.com |
| Lebocin | Bombyx mori (Silkworm) | Lepidoptera | Shares 41% sequence identity with honeybee Abaecin. | mdpi.commdpi.com |
Structural Biology and Functional Implications of Abaecin Like Peptides
Primary Sequence Analysis and Conservation Patterns
Abaecin-like peptides are characterized by their high proline content, a feature that significantly influences their structure and function. sb-peptide.com The primary sequence of these peptides, the linear arrangement of amino acids, reveals key insights into their evolutionary relationships and conserved functional motifs.
Abaecin (B1167496), first isolated from the honeybee Apis mellifera, is a 34-amino acid peptide with a notable 29% proline content. mdpi.comd-nb.info These proline residues are distributed throughout the sequence, which prevents the formation of a stable α-helical structure. mdpi.comd-nb.info Analysis of this compound peptides from various species, including different bees and wasps, shows both conserved regions and areas of variability. For instance, an this compound peptide, PP30, identified from the endoparasitoid wasp Pteromalus puparum, shares high sequence similarity with the abaecin precursor from honeybees. researchgate.netnih.govfrontiersin.org The sequence of PP30 is YVPPVQKPHPNGPKFPTFP. researchgate.netnih.govfrontiersin.org
Computational analysis has identified a potential DnaK-binding motif, WPYPLPN, in some abaecin sequences, which is absent in others like the PP30 peptide. frontiersin.org This suggests a diversity in the mechanisms of action even among closely related peptides. The table below provides a comparison of the primary sequences of abaecin from different species, highlighting the conserved and variable regions.
| Species | Peptide | Sequence | Length | Proline Content (%) |
| Apis mellifera | Abaecin | YVPLPNVPQPGRRPFPTFPGQGPFNPKIKWPQGY | 34 | 29 |
| Bombus pascuorum | Abaecin | FVPYNPPRPGQSKPFPSFPGHGPFNPKIQWPYPLPNPGH | 39 | 33 |
| Pteromalus puparum | PP30 | YVPPVQKPHPNGPKFPTFP | 19 | 31.6 |
Secondary and Tertiary Structural Elucidation Techniques
Determining the three-dimensional structure of this compound peptides is essential for understanding how they interact with bacterial cells. Various biophysical techniques are employed to elucidate their secondary and tertiary structures.
Nuclear Magnetic Resonance (NMR) Spectroscopy Applications
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the three-dimensional structure of peptides in solution, mimicking their physiological environment. nih.gov For this compound peptides, which are often unstructured in aqueous solutions, NMR can reveal conformational changes upon interaction with membrane-mimicking environments, such as detergents or lipid vesicles. unimi.it These studies can provide detailed information about the peptide's backbone and side-chain orientations, helping to identify the specific residues involved in target binding. nih.gov
X-ray Crystallography Studies
X-ray crystallography provides high-resolution structural information of molecules in their crystalline state. glycoforum.gr.jp While challenging for flexible peptides like abaecin, obtaining crystal structures can offer precise atomic coordinates. glycoforum.gr.jp Co-crystallization of this compound peptides with their molecular targets, such as bacterial proteins or membrane components, can reveal the exact nature of their interactions at an atomic level. nih.gov For instance, X-ray crystallography has been successfully used to determine the structures of other antimicrobial peptides complexed with bacterial components, providing invaluable insights into their mechanism of action. nih.govwikipedia.org Although specific X-ray crystallography studies on this compound peptides are not extensively reported, this technique holds significant potential for future research in this area.
Circular Dichroism (CD) Spectroscopy in Conformational Analysis
Circular Dichroism (CD) spectroscopy is a widely used method to analyze the secondary structure of peptides in different environments. americanpeptidesociety.orgcreative-proteomics.com CD measures the differential absorption of left and right circularly polarized light, which is sensitive to the peptide's conformation. americanpeptidesociety.org Studies on the this compound peptide PP30 using CD spectroscopy have shown that it adopts a random coil structure in phosphate (B84403) buffer. nih.gov This lack of a defined secondary structure in aqueous solution is a common feature of many proline-rich antimicrobial peptides. proteopedia.org The random coil conformation is thought to be important for their ability to traverse the bacterial cell membrane without causing significant disruption. nih.gov
| Technique | Information Provided | Relevance to this compound Peptides |
| NMR Spectroscopy | High-resolution 3D structure in solution, conformational changes. | Elucidates structural transitions upon membrane interaction. |
| X-ray Crystallography | Precise atomic coordinates in a crystalline state. | Reveals detailed interactions with molecular targets. |
| CD Spectroscopy | Secondary structure content (α-helix, β-sheet, random coil). | Confirms the predominantly random coil nature in aqueous solution. |
Computational Modeling and Molecular Dynamics Simulations
Computational modeling and molecular dynamics (MD) simulations are powerful in silico tools used to predict and analyze the structure and behavior of peptides. nih.gov These methods can complement experimental data and provide insights into the dynamic nature of peptide-membrane interactions. For this compound peptides, computational models have been used to predict potential binding sites and to understand the structural basis of their activity. frontiersin.orgroyalsocietypublishing.org MD simulations can track the movement of a peptide and its interaction with a bacterial membrane over time, revealing how it inserts into and disrupts the membrane or translocates into the cytoplasm. nih.gov For example, computational modeling predicted the WPYPLPN motif in some abaecins to be responsible for DnaK inhibition. frontiersin.org
Structure-Activity Relationship (SAR) Studies for this compound Peptides
Structure-activity relationship (SAR) studies aim to identify the key structural features of a peptide that are responsible for its biological activity. nih.gov For this compound peptides, these studies involve synthesizing peptide analogs with specific amino acid substitutions, truncations, or modifications and then evaluating their antimicrobial efficacy.
The high proline content is a defining feature of this compound peptides and is crucial for their function. nih.gov Proline residues introduce kinks into the peptide backbone, preventing the formation of stable α-helices and contributing to a more flexible, extended conformation. sb-peptide.comd-nb.info This flexibility is thought to be important for their ability to interact with multiple intracellular targets.
The net positive charge of this compound peptides, arising from basic residues like lysine (B10760008) and arginine, is another critical factor. frontiersin.org This positive charge facilitates the initial electrostatic interaction with the negatively charged components of bacterial cell membranes, such as lipopolysaccharides (LPS) in Gram-negative bacteria. nih.gov
Studies have shown that the C-terminal region of some PrAMPs is crucial for their activity. mdpi.com However, for this compound peptides, it appears that residues distributed throughout the sequence contribute to their function. mdpi.com For example, while some abaecin peptides possess a DnaK-binding motif, others like PP30, which lack this motif, still exhibit potent antibacterial activity, suggesting different or multiple mechanisms of action. researchgate.netfrontiersin.org The synergistic activity of abaecin with membrane-permeabilizing peptides like hymenoptaecin and cecropin (B1577577) A further highlights the importance of its structure in facilitating its entry into the bacterial cell to reach its intracellular targets. royalsocietypublishing.orgnih.govscielo.brresearchgate.net
| Structural Feature | Functional Implication |
| High Proline Content | Prevents α-helix formation, provides flexibility. |
| Net Positive Charge | Mediates initial interaction with bacterial membranes. |
| Specific Motifs (e.g., WPYPLPN) | May confer specific target-binding properties (e.g., DnaK inhibition). |
| Overall Flexibility | Allows for interaction with multiple intracellular targets. |
Conformational Dynamics and Their Role in Biological Interactions
The biological activity of this compound peptides is intrinsically linked to their three-dimensional structure and conformational flexibility. These peptides, which are typically rich in proline residues, exhibit dynamic structural changes upon interacting with different molecular environments, such as bacterial membranes or intracellular components. mdpi.comrsc.org This conformational adaptability is crucial for their antimicrobial function. rsc.org
Abaecin, originally isolated from the honeybee Apis mellifera, is a 34-amino acid peptide notable for its high proline content (29%), with these residues distributed throughout the sequence. mdpi.comd-nb.info This abundance of proline generally prevents the formation of stable α-helical structures. mdpi.comd-nb.info However, studies on recombinant and synthetic this compound peptides have revealed a more complex conformational behavior.
Research on a synthetic this compound peptide from the wasp Pteromalus puparum, named PP30, utilized circular dichroism (CD) spectroscopy to investigate its structure. The studies indicated that PP30 predominantly adopts a random coil structure in various solutions, including phosphate buffer (pH 7.4), 50% trifluoroethanol (TFE), and 25 mM sodium dodecyl sulfate (B86663) (SDS) solution. researchgate.netnih.gov TFE and SDS are often used to mimic the hydrophobic environment of a biological membrane. The persistence of a random coil conformation even in these environments suggests a high degree of structural flexibility. researchgate.netnih.gov
In contrast, a separate study involving a recombinant abaecin from Apis mellifera, which was modified with a histidine tag for purification, reported a different conformation. d-nb.info Modeling of this modified peptide predicted an α-helical structure in its C-terminal portion. d-nb.inforesearchgate.net This helical region is suggested to be important for its interaction with bacterial membranes. d-nb.info The discrepancy between these findings may be attributed to the differences in the primary sequences of the peptides (PP30 vs. abaecin) and the presence of the C-terminal His-tag in the recombinant abaecin study, which could influence its folding.
The biological interactions of this compound peptides are multifaceted. While many proline-rich antimicrobial peptides (PrAMPs) are known to be non-lytic and act on intracellular targets, some this compound peptides exhibit direct membrane-disrupting activity. mdpi.comfrontiersin.org For instance, transmission electron microscopy of Escherichia coli cells treated with the this compound peptide PP30 revealed extensive damage to the cell membranes, indicating a membrane-lytic mechanism. researchgate.netnih.gov This membrane-rupturing property is considered uncommon for many PrAMPs, suggesting that PP30 may represent a novel dual-mode of action peptide. frontiersin.org
A significant aspect of the biological role of this compound peptides is their ability to act synergistically with other antimicrobial peptides (AMPs). rsc.orgresearchgate.netroyalsocietypublishing.org Abaecin itself shows minimal direct bactericidal activity against Gram-negative bacteria like E. coli even at high concentrations. researchgate.netroyalsocietypublishing.org However, its effectiveness is dramatically enhanced when combined with sublethal doses of pore-forming peptides, such as hymenoptaecin (also from bumblebees) or cecropin A. researchgate.netroyalsocietypublishing.org This potentiation is not species-specific, indicating a general mechanism of interaction. researchgate.net
Atomic force microscopy (AFM) has provided visual evidence of these synergistic interactions. When E. coli cells were treated with either hymenoptaecin or abaecin alone, distinct morphological changes were observed. Hymenoptaecin treatment resulted in cells with a lumpy, irregular shape and cavities on the surface, while abaecin-treated cells had a smoother surface than untreated cells but showed no loss of viability. royalsocietypublishing.org However, the combination of both peptides led to profound structural disruption of the bacterial envelope, far greater than the effect of either peptide alone. researchgate.netroyalsocietypublishing.org This synergistic action facilitates the entry of abaecin into the bacterial cell, where it can engage with intracellular targets like the chaperone protein DnaK, ultimately leading to cell death. rsc.orgresearchgate.net
Table 1: Conformational Characteristics of this compound Peptides
| Peptide Name | Source Organism | Method of Analysis | Observed Conformation | Environment | Reference(s) |
|---|---|---|---|---|---|
| PP30 | Pteromalus puparum (wasp) | Circular Dichroism (CD) Spectroscopy | Random coil | Phosphate buffer (pH 7.4), 50% TFE, 25 mM SDS | researchgate.net, nih.gov |
| Recombinant Abaecin | Apis mellifera (honeybee) | Ab initio modeling | α-helix in C-terminal portion | In silico model | d-nb.info, researchgate.net |
| Abaecin | Apis mellifera (honeybee) | Sequence analysis | Predicted non-helical due to high proline content | Aqueous solution | mdpi.com |
**Table 2: Synergistic Interactions of Abaecin with Pore-Forming Peptides against *E. coli***
| Peptide Combination | Observation | Method of Analysis | Functional Implication | Reference(s) |
|---|---|---|---|---|
| Abaecin + Hymenoptaecin | Significantly increased bactericidal activity compared to hymenoptaecin alone. | Growth inhibition and cell viability assays | Potentiation of antimicrobial effect. | royalsocietypublishing.org |
| Abaecin + Hymenoptaecin | Disrupted cell envelope and loss of flagella. | Atomic Force Microscopy (AFM) | Severe structural damage to bacterial surface. | royalsocietypublishing.org |
| Abaecin + Cecropin A | Increased membrane permeabilization. | Membrane permeabilization assay | Abaecin enhances the activity of other pore-forming peptides. | researchgate.net |
| Abaecin + Stomoxyn (B1575848) | Profound structural changes to the bacterial cell surface. | Atomic Force Microscopy (AFM) | General mechanism of synergistic interaction. | researchgate.net |
Molecular Mechanisms of Action of Abaecin Like Peptides
Elucidation of Cellular Target Interactions
Membrane-Targeting Mechanisms and Pore Formation Hypotheses
While not their primary killing mechanism, Abaecin-like peptides do interact with the bacterial membrane. This interaction is crucial for gaining entry into the cell. Generally, antimicrobial peptides utilize several models of membrane disruption, including the barrel-stave, toroidal pore, and carpet models. nih.govmdpi.comfrontiersin.orgmdpi.com These models describe how peptides can insert into and disrupt the lipid bilayer, leading to pore formation and leakage of cellular contents. nih.govfrontiersin.org
However, Abaecin (B1167496) and similar proline-rich peptides are considered non-lytic, meaning they can permeate the membrane without causing catastrophic damage. frontiersin.org Their ability to cross the membrane is often facilitated by synergistic interactions with other antimicrobial peptides that are pore-formers. For instance, the bumblebee peptide Hymenoptaecin can form pores in the bacterial membrane, which then allows Abaecin to enter the cytoplasm and reach its intracellular targets. frontiersin.orgroyalsocietypublishing.org This potentiation is not species-specific; Abaecin's entry can also be facilitated by pore-forming peptides from other organisms, such as Cecropin (B1577577) A and Stomoxyn (B1575848). researchgate.netnih.gov The presence of these pore-forming peptides significantly enhances the bactericidal efficacy of Abaecin at lower concentrations. royalsocietypublishing.orgwpmucdn.com
Some studies suggest that certain proline-rich peptides, like a variant of Abaecin called PP30, can cause morphological changes and membrane damage on their own. scispace.com Additionally, the multimerization of some proline-rich peptides can lead to membrane disruption, suggesting a potential dual mode of action. frontiersin.org
Intracellular Target Modulation and Signal Transduction Pathways (e.g., DnaK interaction)
Once inside the bacterial cell, this compound peptides engage with specific intracellular targets, a key feature of their mechanism of action. scienceopen.comfrontiersin.org A primary and well-documented target is the bacterial chaperone protein DnaK, a member of the Hsp70 family. royalsocietypublishing.orgwpmucdn.comelifesciences.org DnaK plays a vital role in protein folding, preventing protein aggregation, and refolding denatured proteins. frontiersin.orgscispace.com
Abaecin and its analogs, such as Drosocin and Pyrrhocoricin, bind to DnaK, thereby inhibiting its function. elifesciences.orgexplorationpub.com This interaction disrupts the proper folding of newly synthesized proteins and the refolding of stress-damaged proteins, leading to an accumulation of misfolded proteins and ultimately, cell death. frontiersin.orgscispace.com The binding affinity of Abaecin to DnaK has been shown to be significant, with dissociation constants (Kd) in the micromolar range. frontiersin.org It's noteworthy that while the internal target for Abaecin-1 is believed to be DnaK, this is not the case for Abaecin-2, which has a different, yet-to-be-identified internal target. digitellinc.com
Beyond DnaK, some proline-rich peptides have been found to interact with other components of the cellular machinery. For example, some may interfere with the 70S ribosome, directly impacting protein synthesis. frontiersin.org There is also evidence that this compound peptides can trigger cellular stress responses, such as the stringent response mediated by (p)ppGpp, which is a crucial signal for biofilm development. plos.org
Inhibition of Macromolecular Synthesis (e.g., DNA, RNA, Protein)
The disruption of intracellular processes by this compound peptides extends to the fundamental processes of macromolecular synthesis. While some antimicrobial peptides can directly bind to DNA and RNA, the primary route for this compound peptides appears to be the inhibition of protein synthesis. mdpi.comfrontiersin.orgubc.ca
By targeting DnaK, Abaecin indirectly halts protein synthesis, as the proper folding of nascent polypeptide chains is compromised. frontiersin.orgscispace.com This leads to a cascade of events culminating in the cessation of protein production. Other proline-rich peptides have been shown to inhibit protein synthesis by binding to the 70S ribosome. frontiersin.org The action of bumblebee Abaecin to inhibit bacterial DNA replication is potentiated by the pore-forming peptide Hymenoptaecin, which facilitates Abaecin's entry into the cell. elifesciences.org Sublethal concentrations of certain antimicrobial peptides have been demonstrated to inhibit the synthesis of DNA, RNA, and proteins in bacteria like Escherichia coli. ubc.ca
Interference with Biofilm Formation and Dispersal
Bacterial biofilms, structured communities of cells encased in a self-produced matrix, are notoriously resistant to conventional antibiotics. plos.orgfrontiersin.org Antimicrobial peptides, including those with similarities to Abaecin, have shown promise in combating biofilms. plos.orgresearchgate.net
The mechanisms of action against biofilms are multifaceted. Some peptides can inhibit the initial attachment of bacteria to surfaces, a critical first step in biofilm formation. peerj.com Others can disrupt the integrity of the mature biofilm matrix, often by targeting key structural components like extracellular DNA, polysaccharides, or amyloid fibrils. mdpi.comnih.govmdpi.com
This compound peptides may interfere with biofilm formation by disrupting the cellular processes that regulate it. For instance, by targeting the stringent response signal (p)ppGpp, the anti-biofilm peptide 1018 can prevent biofilm formation and eradicate mature biofilms in a wide range of bacteria. plos.org This peptide can induce the degradation of (p)ppGpp within the cell. plos.org Furthermore, some peptides can trigger the dispersal of cells from an established biofilm, rendering them more susceptible to antimicrobial agents. peerj.commdpi.com
Specificity and Selectivity in Target Recognition
A noteworthy characteristic of this compound peptides is their specificity and selectivity in recognizing their targets. elifesciences.org This selectivity is evident at multiple levels, from their interaction with bacterial membranes to their binding of intracellular molecules.
The initial interaction with the cell surface is driven by the electrostatic attraction between the cationic peptides and the negatively charged components of bacterial membranes, such as lipopolysaccharide (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria. frontiersin.orgfrontiersin.orgfrontiersin.org This provides a degree of selectivity for bacterial cells over host cells, which typically have a more neutral membrane surface. immunopaedia.org.za
Proline-rich AMPs often feature two domains: a conserved domain responsible for general antimicrobial activity and a more variable domain that confers target specificity. scienceopen.com This structural feature allows for fine-tuning of their interactions. The specificity of Abaecin for DnaK is a prime example of this targeted approach. royalsocietypublishing.orgwpmucdn.com However, as mentioned, not all this compound peptides share the same intracellular target; Abaecin-2, for instance, exhibits selectivity for a different partner. digitellinc.com This high degree of specificity suggests that different AMPs may have evolved to counter specific microbial threats. elifesciences.org
Modulation of Host Immune Responses by this compound Peptides
Beyond their direct antimicrobial activities, this compound peptides and other host defense peptides (HDPs) play a crucial role as immunomodulators, shaping the host's immune response to infection. mdpi.comfrontiersin.orgd-nb.infofrontiersin.orgnih.gov This dual functionality makes them particularly potent components of the innate immune system. d-nb.info
HDPs can influence both innate and adaptive immunity. frontiersin.orgnih.gov They can act as chemoattractants, recruiting immune cells such as neutrophils, macrophages, and T-cells to the site of infection. immunopaedia.org.zafrontiersin.org This recruitment enhances the clearance of pathogens. For example, some peptides can induce the production of chemokines like IL-8, which mobilizes neutrophils. frontiersin.org
Furthermore, these peptides can modulate inflammatory responses. They can either promote a pro-inflammatory response to eliminate pathogens early in an infection or suppress an overactive inflammatory response to prevent host tissue damage. d-nb.info One key anti-inflammatory mechanism is the neutralization of bacterial endotoxins like LPS, which prevents the activation of pro-inflammatory signaling pathways. d-nb.info By linking the innate and adaptive immune systems, HDPs help to orchestrate a coordinated and effective defense against a wide array of pathogens. frontiersin.org
Data Tables
Table 1: Mechanisms of Membrane Interaction by Antimicrobial Peptides
| Mechanism | Description | Example Peptides (General) |
| Barrel-Stave Model | Peptides insert into the membrane to form a channel-like pore. nih.govfrontiersin.orgfrontiersin.org | Alamethicin frontiersin.org |
| Toroidal Pore Model | Peptides induce lipids to bend and form a pore where both peptides and lipid head groups line the pore. nih.govfrontiersin.org | Magainins, Melittin frontiersin.org |
| Carpet Model | Peptides accumulate on the membrane surface, disrupting it in a detergent-like manner once a threshold concentration is reached. nih.govmdpi.comfrontiersin.org | LL-37 frontiersin.org |
Table 2: Intracellular Targets and Effects of this compound Peptides
| Intracellular Target | Peptide(s) | Effect of Interaction |
| DnaK (Hsp70) | Abaecin, Drosocin, Pyrrhocoricin royalsocietypublishing.orgelifesciences.orgexplorationpub.com | Inhibition of chaperone function, leading to protein misfolding and aggregation. frontiersin.orgscispace.com |
| 70S Ribosome | Other Proline-rich peptides frontiersin.org | Inhibition of protein synthesis. frontiersin.org |
| (p)ppGpp | Peptide 1018 plos.org | Degradation of the stringent response signal, inhibiting biofilm formation. plos.org |
| DNA Replication Machinery | Abaecin (potentiated by Hymenoptaecin) elifesciences.org | Inhibition of bacterial DNA replication. elifesciences.org |
Immunomodulatory Activities
Antimicrobial peptides (AMPs), also known as host defense peptides (HDPs), are recognized as crucial components of the innate immune system. wikipedia.org Beyond their direct microbicidal functions, many of these peptides possess significant immunomodulatory capabilities, enabling them to alter host gene expression, modulate the responses of dendritic cells and other cells of the adaptive immune system, and ultimately play a critical role in both the prevention and clearance of infection. wikipedia.orgjmb.or.kr this compound peptides, as part of this broad class, are associated with such immunomodulatory properties. nih.gov
Research indicates that AMPs can influence the immune response in various ways. They can act as signaling molecules that mediate both innate and adaptive immunity. jmb.or.kr For instance, the honeybee-derived proline-rich peptide apidaecin, which is structurally related to abaecin, has been shown to bind to human macrophages and monocytes. frontiersin.org Interestingly, its effect varies with concentration and cell type; at low concentrations, it antagonizes the effects of lipopolysaccharide (LPS) stimulation on both cell types, while at high concentrations, it stimulates the pro-inflammatory and pro-immune functions of macrophages. frontiersin.org A recent study demonstrated that the antimicrobial peptide Abaecin can alleviate colitis in mice by regulating inflammatory signaling pathways and the composition of intestinal microbes, highlighting a direct immunomodulatory role in a disease context. dntb.gov.ua Furthermore, some AMPs with dual antimicrobial and anticancer activities have been noted for their ability to recruit and activate immune cells like dendritic cells, further underscoring their role as modulators of the immune system. frontiersin.org
Anti-inflammatory Properties
A key facet of the immunomodulatory action of many antimicrobial peptides is their ability to exert anti-inflammatory effects. This is often achieved by inhibiting the production of pro-inflammatory cytokines that are typically induced by microbial components like endotoxins. mdpi.com The cationic and amphipathic nature of AMPs facilitates direct binding to endotoxins such as lipopolysaccharide (LPS), forming complexes that prevent the endotoxin (B1171834) from binding to its cellular receptors, thereby dampening the inflammatory cascade. mdpi.com
Chemotactic Effects on Immune Cells
Antimicrobial peptides are known to orchestrate the movement of immune cells to sites of infection or injury, a process known as chemotaxis. wikipedia.org This can occur through two main pathways: the peptides can act as direct chemoattractants for a variety of immune cells, or they can indirectly promote recruitment by inducing the production and release of chemokines from other cells. jmb.or.krmdpi.com This function is critical for enhancing the innate immune response and initiating the adaptive one. frontiersin.org
The chemotactic effects of AMPs are often mediated by specific cell surface receptors. For example, some β-defensins are known to interact with CC Chemokine Receptor 2 (CCR2) and CCR6, while the human cathelicidin (B612621) LL-37 can signal through the Formyl Peptide Receptor-Like 1 (FPRL-1) to attract neutrophils, monocytes, and T cells. frontiersin.orgfrontiersin.org AMPs can also up-regulate the expression of chemokine receptors on leukocytes, making them more responsive to chemotactic signals. mdpi.com While specific studies focusing solely on the chemotactic properties of this compound peptides are not as detailed, their classification as host defense peptides suggests they participate in this fundamental aspect of the immune response. jmb.or.kr The ability to recruit immune cells is a recognized function for AMPs that possess dual antimicrobial and anticancer activities. frontiersin.org
Synergistic and Antagonistic Interactions with Other Antimicrobials
The effectiveness of this compound peptides can be significantly enhanced when used in combination with other antimicrobial agents, a phenomenon known as synergy. lido-dtp.ac.uk Combining different AMPs can lead to synergistic effects, potentially reducing the required effective concentration, minimizing side effects, and lowering the risk of resistance development. rsc.org The primary synergistic mechanism for Abaecin involves its interaction with pore-forming peptides. frontiersin.org These partner peptides destabilize and permeabilize the bacterial membrane, which facilitates the entry of Abaecin into the cytoplasm. frontiersin.orgroyalsocietypublishing.org Once inside, Abaecin can bind to its intracellular target, the molecular chaperone DnaK, to inhibit bacterial DNA replication and other essential processes. royalsocietypublishing.orgelifesciences.org This complementary mechanism, where one peptide compromises the membrane and the other attacks an internal target, is a well-documented basis for synergy. elifesciences.org
Conversely, antagonistic interactions, where the combined effect is less than the sum of the individual effects, have also been observed in some contexts. In a study examining the effects of AMP combinations on the trypanosome parasite Crithidia bombi, antagonistic interactions were noted for the pair Defensin and Hymenoptaecin under a Loewe Additivity model. royalsocietypublishing.org
Detailed research findings on the interactions of Abaecin and its analogs with other antimicrobials are summarized in the table below.
| This compound Peptide | Partner Antimicrobial | Target Organism/Context | Interaction Type | Observed Effect & Mechanism | Reference |
|---|---|---|---|---|---|
| Bumblebee Abaecin | Hymenoptaecin | Escherichia coli | Synergistic | Hymenoptaecin forms pores in the bacterial membrane, allowing Abaecin to enter and bind to its intracellular target, DnaK. | frontiersin.orgroyalsocietypublishing.orgelifesciences.org |
| Bumblebee Abaecin | Cecropin A | Escherichia coli | Synergistic | Abaecin increases the membrane permeabilization effects of Cecropin A, leading to profound structural changes on the bacterial surface. | nih.govresearchgate.net |
| Bumblebee Abaecin | Stomoxyn | Escherichia coli | Synergistic | Abaecin enhances the membrane permeabilization caused by Stomoxyn, reducing its minimal inhibitory concentration. | nih.govresearchgate.net |
| Abaecin derivative (29-aa) | Cecropin B | Bacillus subtilis | Synergistic | Combined treatment showed 2 to 3 times greater bacteriolytic activity than the Abaecin derivative alone. | nih.govsb-peptide.com |
| Abaecin | Defensin | Crithidia bombi | Synergistic | The combination of peptides was more effective at suppressing parasite growth than single peptides. | royalsocietypublishing.org |
| Defensin | Hymenoptaecin | Crithidia bombi | Antagonistic | Significant negative deviations from predicted growth inhibition were observed under the Loewe Additivity model. | royalsocietypublishing.org |
Biosynthesis, Post Translational Modifications, and Regulatory Pathways of Abaecin Like Peptides
Genetic Organization of Abaecin-like Peptide Genes
The genetic architecture of this compound peptides exhibits notable diversity across different insect species, reflecting distinct evolutionary strategies. The organization of these genes in the well-studied honeybee (Apis) contrasts significantly with that found in parasitic wasps like Nasonia vitripennis.
In the Asiatic honeybee (Apis cerana), the abaecin (B1167496) precursor gene is characterized by a simple structure, typically comprising two main parts: a pre-region encoding a 19-amino-acid signal peptide and a mature region encoding the final 33- or 34-amino-acid active peptide. mdpi.comnih.gov A distinguishing feature of the honeybee abaecin gene is the absence of a pro-region, which is a segment found in many other antimicrobial peptide (AMP) precursors that is cleaved off during maturation. mdpi.comnih.gov This streamlined organization suggests a direct pathway from translation to the active peptide following translocation into the endoplasmic reticulum. mdpi.com
In contrast, the parasitic wasp Nasonia vitripennis possesses a more complex genetic arrangement for its three identified this compound genes, named nabaecin-1, -2, and -3. researchgate.net These genes encode larger protein precursors with a multi-domain structure. Analysis of these precursor sequences reveals a signal peptide, followed by an amino-terminal part called the N-terminal abaecin unit (NtAU), which corresponds to the honeybee abaecin. researchgate.netnih.gov Crucially, these precursors contain a dibasic cleavage site (specifically Arginine-Arginine, or RR) that signals a site for post-translational proteolytic processing. researchgate.netnih.gov This cleavage releases the NtAU from a distinct C-terminal Nasonia unit (CtNU). plos.org Furthermore, at the genomic level, all three nabaecin genes in N. vitripennis contain a conserved phase 0 intron at an identical position, indicating a shared evolutionary origin through gene duplication. researchgate.netplos.org
| Feature | Apis mellifera Abaecin | Nasonia vitripennis this compound (Nabaecin) |
| Precursor Structure | Simple: Signal Peptide + Mature Peptide | Complex: Signal Peptide + N-terminal Abaecin Unit (NtAU) + C-terminal Nasonia Unit (CtNU) |
| Pro-region | Absent mdpi.comnih.gov | Present (as part of a larger precursor) |
| Introns | Not typically described | Conserved phase 0 intron present researchgate.netplos.org |
| Cleavage Site | Signal peptidase site | Dibasic (RR) cleavage site for pro-peptide processing researchgate.netnih.gov |
| Gene Number | Typically one researchgate.net | Multiple (e.g., three identified as nabaecin-1, -2, -3) researchgate.net |
Transcriptional and Translational Control Mechanisms
The expression of this compound peptide genes is tightly controlled and primarily induced in response to immunological challenges. The activation of these genes is a key event in the humoral immune response of insects, governed by conserved signaling pathways.
The principal regulatory circuits responsible for inducing abaecin expression are the Toll and Immune deficiency (IMD) pathways. plos.org In honeybees, abaecin is known to be regulated by the IMD pathway, which is typically activated by diaminopimelic acid (DAP)-type peptidoglycan from Gram-negative bacteria. researchgate.netresearchgate.net However, previous research indicates that both the Toll and IMD pathways can regulate abaecin. plos.org The expression of abaecin can be triggered by a variety of threats, including bacterial and fungal infections. For instance, in the leaf-cutting ant Atta cephalotes, abaecin expression increases significantly in response to the entomopathogenic fungus Metharhizium anisopliae. alzforum.org Similarly, parasitism by the mite Tropilaelaps clareae leads to a significant transcriptional induction of abaecin genes in Apis mellifera larvae. creative-biolabs.com
Beyond pathogen-associated signals, other factors can modulate abaecin gene expression. Studies have shown that diet can influence the production of AMPs. In honeybees, a diet supplemented with pollen can lead to a significant change in the gene expression of abaecin compared to a diet lacking protein, suggesting a link between nutritional status and immune readiness. mdpi.com
While transcriptional control is the primary regulatory point, evidence also suggests the possibility of post-transcriptional or translational control. plos.org Mechanisms such as regulation by microRNA could potentially influence the final peptide yield, adding another layer of control to the immune response. mdpi.com
Cellular Pathways and Organelles Involved in Peptide Maturation and Secretion
The production and secretion of this compound peptides follow the classical secretory pathway for extracellular proteins. The primary sites of synthesis for most insect AMPs are the fat body (an organ analogous to the vertebrate liver) and certain hemocytes (blood cells). mdpi.com
The process begins with the translation of abaecin mRNA on ribosomes. The nascent peptide contains an N-terminal signal sequence that directs the entire ribosome-mRNA-peptide complex to the membrane of the endoplasmic reticulum (ER). sb-peptide.com The peptide is then translocated into the lumen of the ER, where the signal peptide is cleaved off by a signal peptidase. mdpi.com
Within the ER, the peptide folds into its proper conformation. For peptides requiring it, this is also the site of disulfide bond formation. In the case of complex precursors like the nabaecins, proteolytic processing by furin-like enzymes may begin in the trans-Golgi network or in secretory vesicles. annualreviews.org Once matured and folded, the peptides are transported through the Golgi apparatus for further sorting and are then packaged into secretory vesicles. Upon an immune stimulus, these vesicles fuse with the cell membrane to release the mature abaecin peptides into the hemolymph, where they can circulate and target invading pathogens. mdpi.com
Genetic Diversity, Evolution, and Adaptation of Abaecin Like Peptides
Gene Duplication and Diversification Events
Gene duplication is a fundamental mechanism driving the expansion and functional diversification of antimicrobial peptide families, including abaecin-like peptides. nih.govplos.org The process often begins with tandem gene duplication, where a gene is duplicated adjacent to the original copy on the same chromosome. nih.gov This has been observed in the parasitoid wasp Nasonia vitripennis, which possesses multiple this compound genes, referred to as nabaecins, located adjacently in its genome. nih.govresearchgate.net The close proximity and conserved gene structure strongly support their origin from tandem duplication events. nih.gov A phylogenetic analysis of these nabaecin genes confirms their evolutionary relatedness and points to specific gene duplication events. researchgate.net
Following duplication, the new gene copies are subject to diversification. nih.gov These duplicated genes can accumulate mutations that lead to structural variations in the resulting peptides. nih.gov This structural diversification can create evolutionary novelty, potentially altering the peptide's function or target specificity. nih.gov This model of lineage-specific tandem duplication followed by rapid molecular diversification of the new gene copies is a recurring theme in the evolution of host defense peptides. frontiersin.org Such evolutionary events allow organisms to expand their defensive arsenal, creating a more complex and robust immune system to counter a wide range of pathogens. nih.govresearchgate.net
Evolutionary Pressures Shaping this compound Peptide Sequences
The evolution of this compound peptides is heavily influenced by selective pressures exerted by pathogens. plos.org The constant threat of infection creates a scenario where the host's immune genes are in a co-evolutionary arms race with microbial virulence factors. pnas.org This dynamic often results in positive Darwinian selection, where mutations that provide a defensive advantage are favored and spread through the population. nih.gov Evidence for positive selection has been detected in the amino-terminal region of this compound genes in Nasonia vitripennis, particularly following gene duplication events. nih.gov
In social insects like ants and bees, the evolutionary pressures are complex. oup.com On one hand, their crowded and thermally stable colonies create ideal conditions for pathogen transmission, which would be expected to drive strong positive selection on immune genes. oup.com On the other hand, their sophisticated social immunity behaviors may buffer individuals from some of this pressure. oup.com Despite this, studies have revealed high rates of evolution in the immune genes of ants and honeybees. oup.com Natural selection may also promote evolutionary convergence, where species facing similar ecological or pathogenic challenges independently evolve similar peptide sequences. nih.gov
Horizontal Gene Transfer and Recombination Events
Horizontal gene transfer (HGT), the movement of genetic material between different species, is a proposed mechanism for the acquisition of novel genes, including those for AMPs in insects. nih.govmdpi.comroyalsocietypublishing.org While HGT is a powerful force in microbial evolution and has been shown to contribute to adaptation in eukaryotes, direct evidence for the transfer of this compound genes remains an area of ongoing investigation. mdpi.complos.org The presence of certain AMPs in disparate insect lineages has led to speculation that HGT from other organisms, such as bacteria or plants, could be a possible explanation. nih.govmdpi.com
Genetic recombination, which shuffles existing genetic material, also plays a role in generating diversity. The antagonistic coevolution between hosts and their parasites can create fluctuating selective pressures that favor genetic exchange and recombination in the host's defense genes. pnas.org This process helps to create new combinations of alleles, potentially increasing the host's ability to respond to evolving pathogens. pnas.org
Polymorphism and Allelic Variation within this compound Peptide Loci
Significant genetic variation exists within this compound peptide loci, both within and between species. nih.gov This polymorphism is evident in the form of multiple gene copies, different alleles, and single nucleotide polymorphisms (SNPs). nih.govplos.org Such variation is believed to be crucial for maintaining a robust defense against a diverse and evolving array of pathogens. nih.gov
A clear example of this diversity is found in the Asiatic honeybee, Apis cerana. plos.org Research has identified multiple distinct cDNA genes for abaecin (B1167496), which in turn code for a smaller number of unique peptide sequences, demonstrating significant allelic variation. plos.orgnih.gov
| Antimicrobial Peptide Family | Number of Different cDNA Genes Identified | Number of Different Peptides Coded |
|---|---|---|
| Abaecin | 11 | 2 |
| Defensin | 29 | 7 |
| Apidaecin | 13 | 4 |
| Hymenoptaecin | 34 | 13 |
Data sourced from studies on Apis cerana, highlighting the genetic variability in its antimicrobial peptide families. plos.orgnih.gov
This genetic variability can manifest as subtle changes in the amino acid sequence, such as the natural Ile-Val mutation observed in Apis cerana abaecin when compared to that of the Western honeybee, Apis mellifera. nih.gov In some organisms, a more extreme form of polymorphism known as presence/absence variation occurs, where entire gene copies may be present in some individuals but absent in others. frontiersin.org This extensive variation at abaecin loci likely reflects ongoing adaptation to local pathogenic pressures. bioone.org
Co-evolutionary Dynamics with Pathogens and Symbionts
This compound peptides are key players in the intricate co-evolutionary relationships between insects and their microbial partners, which include both harmful pathogens and beneficial symbionts. The expression of abaecin can be highly specific, depending on the precise genotypes of both the host and the infecting parasite, a hallmark of a co-evolutionary arms race. pnas.org
The function of abaecin is also shaped by co-evolution with other components of the host's immune system. In bumblebees, abaecin acts synergistically with another AMP, hymenoptaecin. royalsocietypublishing.org Hymenoptaecin compromises the bacterial membrane, which allows abaecin to enter the cell and inhibit its intracellular target, the chaperone protein DnaK. royalsocietypublishing.orgfrontiersin.org This cooperative action is a sophisticated evolutionary strategy that enhances killing efficiency. frontiersin.org
Furthermore, this compound peptides play a nuanced role in managing mutualistic relationships with symbiotic microbes. digitellinc.comdigitellinc.comnih.gov In some fungus-growing ants, an this compound peptide is produced that helps maintain the health of the colony's microbial community. digitellinc.com This peptide exhibits a dual function; it can trigger cell death but can also protect the microbial partners from copper toxicity, demonstrating a sophisticated mechanism for regulating the host's microbiota. digitellinc.com This indicates that this compound peptides are not just weapons against pathogens but also tools for mediating complex and beneficial symbiotic interactions. mdpi.comdigitellinc.com
Ecological Roles and Biological Functions of Abaecin Like Peptides in Natural Systems
Contribution to Host Defense and Immunity
Abaecin-like peptides are crucial components of the host's first line of defense against invading pathogens. mdpi.com They exhibit broad-spectrum antimicrobial activity against a range of microorganisms, including bacteria and fungi. mdpi.com Their contribution to immunity is multifaceted, involving not only direct killing of pathogens but also modulation of the host's immune response. wikipedia.orgnih.gov
In insects, which lack an adaptive immune system, this compound peptides are key effectors of the innate immune response. mdpi.comroyalsocietypublishing.org The production of these peptides is a vital defense mechanism against a wide array of pathogens. mdpi.com
One of the most well-studied examples of an this compound peptide is abaecin (B1167496) itself, first isolated from the honeybee, Apis mellifera. mdpi.com Abaecin is a 34-amino acid peptide rich in proline residues, which prevents it from forming a standard α-helical structure. d-nb.info While abaecin on its own shows weak activity against many bacteria, its effectiveness is dramatically increased when acting in concert with other AMPs. royalsocietypublishing.orgsonar.chroyalsocietypublishing.org This synergistic action is a hallmark of the insect immune response. For instance, abaecin potentiates the activity of pore-forming peptides like hymenoptaecin. sonar.chroyalsocietypublishing.org Hymenoptaecin disrupts the bacterial membrane, allowing abaecin to enter the cell and interact with its intracellular target, the molecular chaperone DnaK. royalsocietypublishing.orgsonar.ch This interaction with DnaK, a crucial protein for bacterial stress response and protein folding, ultimately inhibits bacterial growth. sonar.chnih.gov
Research has demonstrated that this potentiating interaction is not limited to co-expressed peptides from the same species. Abaecin can also enhance the membrane-permeabilizing effects of other pore-forming peptides like cecropin (B1577577) A and stomoxyn (B1575848). nih.gov This suggests a general mechanism of antibacterial potentiation. nih.gov
The expression of abaecin is induced upon pathogenic challenge. For example, in the leaf-cutting ant Atta cephalotes, the expression of abaecin increases significantly in response to infection by the entomopathogenic fungus Metarhizium anisopliae. pensoft.net This highlights the specific role of abaecin in combating fungal infections as well.
The following table summarizes key research findings on the role of this compound peptides in insect innate immunity:
| Peptide | Organism | Key Function | Mechanism of Action | Reference |
|---|---|---|---|---|
| Abaecin | Honeybee (Apis mellifera) | Potentiates the activity of other AMPs | Interacts with intracellular DnaK after membrane permeabilization by other peptides | royalsocietypublishing.orgsonar.ch |
| Abaecin | Bumblebee (Bombus spp.) | Synergistic activity with hymenoptaecin against Gram-negative bacteria | Reduces the minimal inhibitory concentration of hymenoptaecin | sonar.chroyalsocietypublishing.org |
| Abaecin | Leaf-cutting ant (Atta cephalotes) | Defense against fungal pathogens | Increased expression upon infection with Metarhizium anisopliae | pensoft.net |
While abaecin itself is an insect-derived peptide, the broader family of proline-rich antimicrobial peptides (PrAMPs) to which it belongs has counterparts and applications in plant defense. The heterologous expression of insect-derived AMPs in plants is a promising strategy for enhancing disease resistance. nih.gov
The mechanisms by which these peptides can protect plants are twofold. Firstly, they can act directly as antimicrobial agents, inhibiting the growth of phytopathogens. Secondly, they can function as elicitors, stimulating the plant's own innate immune system to mount a more robust defense response. nih.govmdpi.com This dual functionality can lead to enhanced and long-lasting disease resistance. nih.gov
For example, the synergistic interaction of abaecin with other peptides, which enhances their killing effect, is a principle that can be applied to plant protection. nih.gov By using combinations of different AMPs, it may be possible to reduce the total amount of molecules needed to control pathogens, potentially lowering the cost and environmental impact of agricultural treatments. nih.gov Furthermore, the use of AMP combinations could delay the evolution of resistance in pathogens. nih.gov
Research into synthetic peptide mixtures has shown significant potential for plant protection. These mixtures can effectively control pathogenic bacteria in plants with results comparable to commercial bactericides, while showing no toxicity to beneficial insects. nih.gov
Role in Insect Innate Immunity
Participation in Microbiome Homeostasis
Antimicrobial peptides, including this compound peptides, are increasingly recognized for their role in maintaining a balanced and healthy microbiome, particularly in the gut. mdpi.commdpi.com Rather than indiscriminately killing all microbes, these peptides can help regulate the composition and abundance of the microbial community. mdpi.com This regulatory function is crucial for preventing the overgrowth of potentially harmful bacteria and maintaining a symbiotic relationship with beneficial microbes.
A study on the antimicrobial peptide Abaecin demonstrated its ability to improve the composition of intestinal microorganisms in a mouse model of colitis. researchgate.net This finding, although in a mammalian system, suggests a conserved function for this class of peptides in regulating gut microbial communities and mitigating inflammation.
Allelopathic and Competitive Interactions in Microbial Communities
Allelopathy refers to the chemical inhibition of one organism by another. In microbial communities, this compound peptides can be considered allelopathic agents, as they are produced by a host organism and have a detrimental effect on certain microbes. elifesciences.orgdergipark.org.tr This allows the host to exert a level of control over the microbial populations in its immediate environment, including on its body surfaces and in its gut.
The specificity of some AMPs for certain microbial species is a key aspect of these competitive interactions. For instance, in Drosophila, the proline-rich AMP Drosocin, which is structurally similar to abaecin, is specifically required for defense against Enterobacter cloacae. elifesciences.org This specificity suggests that these peptides have evolved to target particular microbes that the host is likely to encounter.
The production of antimicrobial peptides can create a competitive advantage for the host by suppressing the growth of pathogenic or competing microbes. This is particularly important in environments where there is intense competition for resources.
Signaling and Communication Roles in Biological Systems
Beyond their direct antimicrobial and regulatory functions, there is growing evidence that some peptides can act as signaling molecules in various biological processes. frontiersin.orgfrontiersin.org In insects, however, the primary role of inducible AMPs like those in the abaecin family appears to be in direct defense rather than signaling. A study on Drosophila where multiple AMP genes were deleted found that the flies were healthy and had a normal immune response in the absence of infection, suggesting that these AMPs are not likely to function as essential signaling molecules under normal conditions. elifesciences.org
However, the broader context of host defense peptides (HDPs) indicates that some do have immunomodulatory functions, acting as a link between the innate and adaptive immune responses in vertebrates. nih.gov They can alter host gene expression, act as chemokines to attract immune cells, and modulate inflammatory responses. wikipedia.orgnih.gov While insects lack an adaptive immune system, it is conceivable that their AMPs could have signaling roles within the innate immune system that are not yet fully understood.
Mechanisms of Resistance Development Against Abaecin Like Peptides
Microbial Adaptations to Abaecin-like Peptide Exposure
Bacteria can develop resistance to this compound peptides through various adaptive changes that prevent the peptide from reaching its intracellular target or neutralize its effect. These adaptations range from structural modifications of the cell envelope to the expression of specific enzymes and transport systems. nih.gov
Since this compound peptides must first traverse the bacterial cell envelope, modifications to these outer layers represent a primary line of defense. For Gram-negative bacteria, the lipopolysaccharide (LPS) layer is a critical barrier. Studies on the proline-rich AMP Bac7 have shown that mutations in the waaP kinase gene in Escherichia coli can confer resistance. nih.gov This kinase is essential for the phosphorylation of the LPS core, and its alteration likely changes the surface charge or structure, impeding peptide interaction and uptake. nih.gov While abaecin (B1167496) itself does not cause significant membrane damage, its entry is often facilitated by pore-forming peptides that do. researchgate.net Therefore, any modification that strengthens the outer membrane or prevents disruption by synergistic peptides would indirectly confer resistance to abaecin. Some bacterial species also possess intrinsically resistant outer membrane structures that limit peptide uptake. acs.org
Efflux pumps are transmembrane proteins that actively transport a wide range of substances, including antibiotics and AMPs, out of the bacterial cell. nih.govdiva-portal.org This mechanism prevents intracellular accumulation of the antimicrobial agent to toxic levels. nih.gov Several multi-drug resistance (MDR) efflux pumps, such as the MtrCDE system in Neisseria gonorrhoeae and the RosAB system in Yersinia enterocolitica, are known to export various AMPs. diva-portal.orgnih.gov Given that this compound peptides have defined intracellular targets, efflux pumps represent a highly effective and plausible resistance strategy. frontiersin.org By expelling the peptides from the cytoplasm or periplasm, these pumps prevent them from reaching and inhibiting targets like DnaK.
A direct method of microbial defense is the enzymatic destruction of the AMP itself. scielo.org.co Bacteria can secrete proteases that cleave and inactivate peptides in the extracellular environment. nih.gov Abaecin's high proline content is thought to provide a degree of resistance to proteolysis; however, this protection is not absolute. mdpi.comnih.gov Research has shown that when expressed in E. coli, abaecin can be susceptible to proteolytic degradation, with cleavage observed at the C-terminus. nih.gov Although the resulting truncated peptide fragment was found to retain some antimicrobial activity, this demonstrates that enzymatic degradation is a viable resistance mechanism that bacteria can employ against this compound peptides. nih.gov
For proline-rich AMPs that successfully enter the cell, bacteria have evolved intracellular defense mechanisms. The primary mode of resistance in this category involves preventing the peptide from reaching its target. Abaecin and other similar peptides rely on the bacterial inner membrane transporter protein SbmA to gain entry into the cytoplasm of E. coli. scispace.comdiva-portal.org Experimental studies have repeatedly shown that the inactivation or mutation of the sbmA gene confers significant resistance to these peptides. scispace.comnih.govdiva-portal.org By eliminating the transporter, bacteria effectively block the peptide's route to its cytoplasmic target, sequestering it outside the cell. Another potential, though less documented, mechanism is the modification of the intracellular target itself. Since abaecin inhibits the DnaK chaperone protein, mutations in the DnaK binding site could prevent the peptide's inhibitory action, a common strategy for resistance to other classes of antimicrobials. frontiersin.orgmdpi.com
Table 1: Summary of Microbial Adaptations Against this compound Peptides
| Adaptation Mechanism | Description | Example(s) | Reference(s) |
|---|---|---|---|
| Modification of Cell Surface | Alteration of the outer membrane components, such as Lipopolysaccharide (LPS), to reduce peptide binding and/or uptake. | Mutations in the waaP kinase gene affecting the LPS core in E. coli. | nih.gov |
| Efflux Pump Systems | Active transport of peptides out of the bacterial cell to prevent intracellular accumulation and toxicity. | General mechanism for AMPs, involving pumps like MtrCDE and RosAB. | nih.govdiva-portal.orgnih.gov |
| Proteolytic Degradation | Enzymatic cleavage and inactivation of the peptide by bacterial proteases. | Partial degradation of abaecin observed in E. coli. | scielo.org.conih.gov |
| Intracellular Sequestration/Detoxification | Blocking peptide entry into the cytoplasm or modifying the intracellular target. | Inactivation of the SbmA inner membrane transporter; potential for target modification in DnaK. | frontiersin.orgscispace.comnih.govdiva-portal.org |
Proteolytic Degradation of Peptides
Genetic Basis of Resistance Acquisition and Dissemination
Resistance to this compound peptides primarily arises from spontaneous mutations in the bacterial chromosome rather than through the acquisition of resistance genes via horizontal gene transfer, which is common for conventional antibiotics. nih.govscielo.org.co Laboratory evolution experiments, where bacteria are serially passaged in the presence of sublethal concentrations of proline-rich AMPs, have been instrumental in identifying the genetic basis of this resistance. nih.gov
These studies have revealed that mutations in a few key genes can lead to a significant increase in the minimal inhibitory concentration (MIC) of the peptide. As previously mentioned, loss-of-function mutations in the sbmA transporter gene are a frequent and effective route to resistance against proline-rich peptides that target intracellular components in E. coli. nih.govdiva-portal.org Similarly, point mutations in genes involved in cell envelope biosynthesis, such as waaP, demonstrate how a single amino acid change can alter surface properties enough to confer resistance. nih.gov Because these resistance mechanisms often involve the modification or inactivation of native bacterial genes, they may be associated with a fitness cost to the bacterium in an environment free of the peptide, potentially limiting their dissemination compared to resistance plasmids.
Table 2: Genes Implicated in Resistance to this compound Peptides
| Gene | Function | Organism | Effect of Mutation | Reference(s) |
|---|---|---|---|---|
| sbmA | Inner membrane transporter protein, part of an ABC transporter system. | E. coli | Inactivation prevents the uptake of proline-rich AMPs into the cytoplasm, conferring resistance. | scispace.comnih.govdiva-portal.org |
| waaP | Kinase involved in the phosphorylation of the LPS inner core. | E. coli | Point mutations alter LPS structure, leading to decreased susceptibility to proline-rich AMPs. | nih.gov |
Emergence of Multi-Peptide Resistance Phenotypes
A critical question in the development of new antimicrobials is the potential for cross-resistance, where resistance to one agent confers resistance to others. In the case of this compound peptides, the emergence of multi-peptide resistance is complex. Some resistance mechanisms are highly specific; for instance, the inactivation of the SbmA transporter confers resistance to proline-rich peptides that depend on it for entry but would not affect AMPs that act exclusively on the outer membrane. nih.govdiva-portal.org
However, some mutations can result in broader resistance phenotypes. The same mutation in the waaP gene of E. coli that reduces susceptibility to a proline-rich AMP was also found to decrease susceptibility to polymyxin (B74138) B, a membrane-active lipopeptide. nih.gov This indicates that modifications to the cell surface can provide protection against multiple, mechanistically different classes of peptides. Furthermore, the upregulation of broad-spectrum efflux pumps could theoretically export a wide variety of peptides, leading to a multi-peptide resistant phenotype. diva-portal.org
Conversely, the natural context of abaecin action often involves synergy with other AMPs. frontiersin.org Abaecin's activity is greatly potentiated by membrane-permeabilizing peptides like hymenoptaecin or cecropin (B1577577) A, which create pores that facilitate abaecin's entry into the cell. nih.govscielo.org.co This synergistic action implies that for a bacterium to become fully resistant, it would need to evolve defenses against both the pore-forming peptide and abaecin's intracellular action, a significantly more challenging evolutionary hurdle. This inherent synergy is a key feature that may slow the emergence of clinically relevant resistance to peptide combinations involving this compound molecules.
Strategies for Counteracting Resistance Mechanisms
The emergence of bacterial resistance to antimicrobial peptides (AMPs), including this compound peptides, necessitates the development of innovative strategies to maintain and enhance their therapeutic efficacy. While resistance to AMPs is less common than to conventional antibiotics, bacteria can develop countermeasures such as proteolytic degradation, modification of the cell envelope, and active efflux of the peptides. nih.govresearchgate.netresearchgate.net Strategies to overcome these resistance mechanisms primarily focus on synergistic combinations, peptide modifications, and advanced delivery systems.
A primary and highly effective strategy to counteract resistance and potentiate the activity of this compound peptides is through synergistic combinations with other antimicrobial agents, particularly other AMPs. rsc.orgnih.gov Synergy can lead to enhanced efficacy at lower peptide concentrations, broaden the spectrum of activity, and reduce the likelihood of resistance development. rsc.orgfrontiersin.org
The most well-documented synergistic interactions for abaecin involve its combination with membrane-permeabilizing or pore-forming peptides. elifesciences.orgscielo.org.co Abaecin's primary intracellular target is the molecular chaperone DnaK, which is crucial for bacterial protein folding and stress response. elifesciences.orgnih.gov However, abaecin on its own struggles to cross the intact cell envelope of Gram-negative bacteria. nih.gov Pore-forming peptides act to disrupt the bacterial membrane, creating channels that facilitate the entry of abaecin into the cytoplasm, where it can then bind to DnaK and inhibit bacterial DNA replication and other essential processes. elifesciences.orgscielo.org.conih.gov This cooperative mechanism significantly enhances the bactericidal effect beyond what either peptide could achieve alone. frontiersin.org
Research has demonstrated that this synergistic relationship is not exclusive to peptides from the same organism. researchgate.net Abaecin has been shown to work effectively with pore-forming peptides from different species, suggesting a general mechanism of antibacterial potentiation. researchgate.net For instance, combining sublethal concentrations of cecropin A or stomoxyn (B1575848) with abaecin leads to profound structural changes on the bacterial cell surface and enhanced antimicrobial action. researchgate.net This functional interaction allows for a more potent and efficient killing of pathogens, often at significantly lower concentrations of the individual peptides. nih.govfrontiersin.org
Table 1: Synergistic Interactions of this compound Peptides
| This compound Peptide | Synergistic Partner | Target Organism(s) | Observed Effect | References |
|---|---|---|---|---|
| Abaecin | Hymenoptaecin | Escherichia coli | Abaecin enhances the bactericidal effects of hymenoptaecin. The combination allows abaecin to penetrate the compromised membrane and interact with its intracellular target, DnaK. | elifesciences.orgnih.govfrontiersin.org |
| Abaecin | Cecropin A | Escherichia coli | Abaecin increases the membrane permeabilization effects of cecropin A, reducing its minimal inhibitory concentration (MIC). | researchgate.net |
| Abaecin | Stomoxyn | Escherichia coli | Combination with sublethal doses of stomoxyn enhances abaecin's activity by facilitating its entry into the bacterial cell. | researchgate.net |
Other strategies to circumvent resistance include the rational design and modification of the peptide structure. nih.govnih.gov Techniques such as substituting natural L-amino acids with D-amino acids can increase the peptide's resistance to proteolytic degradation by bacterial enzymes. nih.gov Other modifications, including cyclization, altering hydrophobicity and charge, or creating hybrid peptides, can enhance stability and selectivity for bacterial cells over host cells. nih.govnih.gov Furthermore, the development of nanostructured delivery systems for AMPs offers a way to improve bioavailability, protect the peptides from degradation, and ensure targeted release, overcoming many of the hurdles that have limited their clinical application. frontiersin.org
Advanced Methodological and Computational Approaches for Abaecin Like Peptide Research
Omics Technologies in Abaecin-like Peptide Discovery and Characterization
Omics technologies, which encompass genomics, transcriptomics, proteomics, and metabolomics, have revolutionized the discovery of novel bioactive compounds from diverse biological sources. mdpi.com For this compound peptides, these high-throughput approaches enable a systematic and large-scale identification of new variants and their producing organisms.
Metagenomics and Metatranscriptomics
Metagenomics, the study of genetic material recovered directly from environmental samples, and metatranscriptomics, the analysis of the collection of RNA transcripts from a community of organisms, are powerful tools for discovering novel AMPs, including this compound sequences, from complex microbial communities. nih.govresearchgate.net The vast and often unculturable microbial world is a rich reservoir of novel AMPs. nih.govtechnologypublisher.com By analyzing the collective genomes and transcriptomes of these microbial consortia, such as those found in the gut of insects or other invertebrates, researchers can bypass the need for traditional culturing methods and directly access the genetic blueprints for new peptide candidates.
The general workflow involves the extraction of total DNA or RNA from a sample, followed by high-throughput sequencing. Bioinformatic pipelines are then used to assemble the sequencing reads into larger contigs and to identify potential small open reading frames (smORFs) that may encode for AMPs. biorxiv.org These candidate sequences can then be compared to known abaecin (B1167496) family signatures or screened for characteristic features of AMPs. nih.gov Metatranscriptomic data provides an additional layer of information by revealing which of these potential peptide-encoding genes are actively being expressed under specific conditions, such as during an immune response. technologypublisher.combiorxiv.org This approach has been successfully used to mine the human gut microbiome for novel AMPs effective against antibiotic-resistant pathogens. technologypublisher.com
Table 1: Representative Omics-Based Discoveries of Antimicrobial Peptides
| Technology | Source Organism/Environment | Discovered Peptide Class | Key Finding | Reference |
| Metagenomics & Metatranscriptomics | Human Gut Microbiome | Various AMPs | Identification of smORFs encoding peptides with activity against resistant pathogens. | technologypublisher.com |
| Transcriptomics | Odontomachus chelifer (Trap-jaw ant) | This compound | Prediction of this compound peptides from venom gland transcriptome. | nih.gov |
| Genomics | Nasonia vitripennis (Jewel wasp) | This compound (Nabaecins) | Identification of chimeric genes with domains similar to abaecin. | researchgate.net |
| Omics & Machine Learning | Cnidaria (111 species) | Various AMPs | In silico discovery of thousands of potential non-toxic AMPs. | mdpi.com |
High-Throughput Peptide Synthesis and Screening
Once potential this compound peptide sequences are identified through omics or computational approaches, high-throughput synthesis and screening methods are essential for their rapid characterization and optimization. xtalks.com Technologies like automated parallel peptide synthesizers allow for the simultaneous creation of hundreds to thousands of peptides. xtalks.com This capability is crucial for building peptide libraries, which can include systematic variations of a lead this compound sequence to explore structure-activity relationships.
One prominent technique is the SPOT-synthesis method, where peptides are synthesized on a cellulose (B213188) membrane. frontiersin.orgnih.gov This cost-effective and highly parallel method allows for the creation of large peptide arrays that can be directly used in screening assays. nih.gov Following synthesis, these peptide libraries can be screened for antimicrobial activity against a panel of pathogens. frontiersin.orgnih.gov High-throughput screening assays often utilize reporter strains of bacteria that, for instance, produce luminescence, allowing for a rapid and sensitive readout of antimicrobial efficacy. nih.gov This combination of high-throughput synthesis and screening accelerates the identification of this compound variants with enhanced potency or altered microbial specificity. xtalks.comnih.gov
Advanced Spectroscopic and Imaging Techniques for Cellular Interactions
Understanding how this compound peptides interact with and disrupt microbial cells is fundamental to their development as therapeutics. Advanced spectroscopic and imaging techniques provide the means to visualize these interactions at high resolution and to quantify the kinetics of binding events.
Super-Resolution Microscopy
Conventional light microscopy is limited by the diffraction of light, which restricts the achievable resolution to approximately 200-250 nanometers. Super-resolution microscopy techniques bypass this limitation, enabling the visualization of cellular structures and molecular interactions on the nanoscale. mdpi.commdpi.com
Techniques such as Stimulated Emission Depletion (STED) microscopy and Photoactivated Localization Microscopy (PALM) have been employed to study the interaction of AMPs with bacterial and even host cells. mdpi.commdpi.com For instance, STED microscopy has been successfully used to visualize the uptake of the AMP LL-37 by human macrophages and its direct interaction with and disruption of the cell wall of intracellular Mycobacterium tuberculosis. mdpi.comnih.gov This level of detail allows researchers to distinguish between peptides bound to the cell membrane and those that have been internalized, providing critical insights into the mechanism of action. mdpi.com Applying these methods to this compound peptides could elucidate their precise localization and effects on the ultrastructure of target pathogens.
Surface Plasmon Resonance (SPR) for Binding Kinetics
Surface Plasmon Resonance (SPR) is a powerful, label-free optical technique used to measure the binding kinetics and affinity of molecular interactions in real-time. nih.govcytivalifesciences.com In a typical SPR experiment for studying peptide interactions, a target molecule (e.g., a component of a bacterial membrane like lipopolysaccharide or a specific protein) is immobilized on a sensor chip. escholarship.org A solution containing the this compound peptide is then flowed over the surface. nih.gov
Binding of the peptide to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a shift in the resonance angle of reflected light. cytivalifesciences.com This response is proportional to the mass accumulating on the surface. nih.gov By monitoring the association of the peptide as it flows over the surface and its dissociation when the flow is replaced by buffer, a sensorgram is generated. escholarship.org This data can be fitted to various models to determine key kinetic parameters.
Table 2: Kinetic Parameters Obtainable from Surface Plasmon Resonance (SPR)
| Parameter | Symbol | Description | Significance for this compound Research |
| Association Rate Constant | ka | The rate at which the peptide binds to its target. | A higher ka suggests a faster onset of binding to the microbial target. |
| Dissociation Rate Constant | kd | The rate at which the peptide-target complex dissociates. | A lower kd indicates a more stable complex and prolonged interaction. |
| Equilibrium Dissociation Constant | KD | The ratio of kd to ka (kd/ka), reflecting the binding affinity. | A lower KD value signifies a higher binding affinity of the peptide for its target. |
This kinetic information is invaluable for comparing the binding properties of different this compound analogues and for understanding how modifications to the peptide sequence affect its interaction with microbial targets. nih.govnih.gov
Bioinformatics and Machine Learning Applications
The vast amount of data generated by omics technologies necessitates the use of sophisticated computational tools for analysis and interpretation. researchgate.net Bioinformatics and machine learning are becoming indispensable for modern this compound peptide research, from initial discovery to functional prediction and rational design. mdpi.comscielo.br
Computational pipelines like Macrel and FACS are designed to mine metagenomic and genomic data for novel AMPs by identifying smORFs and using machine learning models to classify them as antimicrobial. nih.govbiorxiv.org These tools leverage features of peptide sequences to predict their activity with increasing accuracy. nih.gov
Predictive Modeling for Peptide Activity
Predictive modeling has become an indispensable tool in the rational design and discovery of novel this compound peptides with enhanced antimicrobial properties. These computational methods leverage the growing wealth of peptide sequence and activity data to build models that can forecast the biological activity of new or modified peptides, thereby reducing the time and cost associated with exhaustive experimental screening. nih.gov
Various machine learning algorithms are at the forefront of these predictive efforts. Models based on Random Forests (RF), Support Vector Machines (SVM), Artificial Neural Networks (ANN), and Deep Learning have been successfully employed to classify peptides as antimicrobial or non-antimicrobial. plos.orgpeerj.comscielo.br These models are trained on extensive datasets of known antimicrobial peptides (AMPs), including this compound sequences, and learn to identify the key features that correlate with antimicrobial potency. peerj.comscielo.br
A crucial aspect of building accurate predictive models is the selection and engineering of relevant features from the peptide sequences. Physicochemical properties are a primary source of these features and include characteristics such as amino acid composition, molecular weight, net charge, hydrophobicity, and amphipathicity. plos.orgfrontiersin.org For instance, the high proline content and cationic nature of this compound peptides are known to be important for their activity and are key parameters in these models. sb-peptide.com Advanced approaches also incorporate structural information and patterns of amino acid distribution along the peptide chain. scielo.br
Quantitative Structure-Activity Relationship (QSAR) models represent a more sophisticated approach that aims to establish a mathematical relationship between the structural properties of a peptide and its biological activity. nih.govresearchgate.net Three-dimensional QSAR (3D-QSAR) methods, such as Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Index Analysis (CoMSIA), consider the three-dimensional arrangement of atoms. researchgate.netresearchgate.net These models can provide detailed insights into how specific structural modifications might influence the antimicrobial efficacy of this compound peptides, guiding the design of new variants with improved activity. researchgate.net
The performance of these predictive models is continually improving with the development of more advanced algorithms and the expansion of training datasets. plos.org Deep learning models, including recurrent neural networks (RNNs) and convolutional neural networks (CNNs), are particularly promising as they can automatically learn complex patterns and features from raw sequence data without the need for manual feature engineering. plos.orgbiorxiv.org
Table 1: Predictive Modeling Approaches for Antimicrobial Peptide Activity
| Modeling Technique | Description | Key Features Used | Application to this compound Peptides |
|---|---|---|---|
| Machine Learning (SVM, RF, ANN) | Classifies peptides based on learned patterns from existing data. plos.orgpeerj.comscielo.br | Physicochemical properties (charge, hydrophobicity), amino acid composition, sequence motifs. plos.orgfrontiersin.org | Prediction of antimicrobial potential of novel or modified this compound sequences. |
| Quantitative Structure-Activity Relationship (QSAR) | Establishes a mathematical correlation between a peptide's structure and its biological activity. nih.govresearchgate.net | Molecular descriptors representing physicochemical, electronic, and structural properties. nih.gov | Guiding the design of this compound peptides with enhanced efficacy and specificity. researchgate.net |
| 3D-QSAR (CoMFA, CoMSIA) | Considers the 3D spatial arrangement of atoms to model structure-activity relationships. researchgate.netresearchgate.net | Steric and electrostatic fields, hydrophobicity, hydrogen bond donor/acceptor fields. researchgate.net | Providing detailed insights into the structural requirements for potent antimicrobial activity. researchgate.net |
| Deep Learning (RNN, CNN) | Utilizes neural networks with multiple layers to learn complex features directly from sequence data. plos.orgbiorxiv.org | Raw amino acid sequence, enabling automatic feature extraction. plos.org | High-throughput screening of large virtual libraries of this compound peptide variants. |
Structural Prediction and Docking Algorithms
Understanding the three-dimensional (3D) structure of this compound peptides and how they interact with their molecular targets is crucial for elucidating their mechanism of action and for rational drug design. Structural prediction and molecular docking algorithms are powerful computational tools that provide these insights at an atomic level.
De novo and homology modeling are the two primary approaches for predicting the 3D structure of peptides. When experimental structures of homologous peptides are available, homology modeling can be used to build a reliable model. However, for many novel peptides, de novo methods that predict the structure from the amino acid sequence alone are necessary. iiitd.edu.in Web servers and software like PEP-FOLD and Rosetta are widely used for this purpose. iiitd.edu.innih.govpensoft.net For instance, the structure of the Abaecin peptide from Apis mellifera was modeled using the ab initio method with the Rosetta software, which generated a large number of potential structures that were then evaluated to select the most energetically favorable model. nih.gov This modeling revealed an α-helical structure in the C-terminal portion, which is suggestive of its interaction with bacterial membranes. nih.gov
Once a 3D model of the this compound peptide is obtained, molecular docking simulations can be performed to predict its binding mode and affinity to a target molecule, such as a bacterial protein or a model of the bacterial membrane. pensoft.net Docking studies have been instrumental in identifying potential intracellular targets of this compound peptides. For example, the bacterial chaperone DnaK has been identified as a key molecular target for some proline-rich antimicrobial peptides. researchgate.netroyalsocietypublishing.orgelifesciences.org Computational modeling predicted a specific motif (WPYPLPN) in honeybee Abaecin to be responsible for DnaK inhibition. researchgate.net
Molecular dynamics (MD) simulations provide a more dynamic view of the peptide-target interaction. nih.govmdpi.com These simulations can model the behavior of the peptide and its target over time, offering insights into the conformational changes that occur upon binding and the stability of the complex. nih.gov For this compound peptides, MD simulations can be used to study their interaction with bacterial membranes, revealing how they associate with and potentially disrupt the lipid bilayer. nih.govmdpi.com These simulations have shown that favorable interactions with negatively charged lipid head groups drive the association of the peptide with the membrane and facilitate the insertion of hydrophobic residues. nih.gov
Table 2: Structural Prediction and Docking Algorithms in this compound Peptide Research
| Algorithm/Method | Description | Application to this compound Peptides | Key Findings |
|---|---|---|---|
| PEP-FOLD | De novo peptide structure prediction server. iiitd.edu.inpensoft.net | Building 3D structures of novel this compound peptides from their amino acid sequences. pensoft.net | Generation of structural models for subsequent docking studies. |
| Rosetta | Software suite for macromolecular modeling, including ab initio protein structure prediction. nih.gov | Modeling the 3D structure of Abaecin from Apis mellifera. nih.gov | Predicted an α-helical conformation in the C-terminal region. nih.gov |
| Molecular Docking | Predicts the preferred orientation and binding affinity of a ligand (peptide) to a receptor (protein/membrane). pensoft.net | Investigating the interaction of this compound peptides with bacterial enzymes like DNA gyrase and dihydrofolate reductase. pensoft.netpensoft.net | Revealed high binding energy of some peptides to bacterial enzymes. frontiersin.org |
| Molecular Dynamics (MD) Simulations | Simulates the physical movements of atoms and molecules over time. nih.govmdpi.com | Studying the interaction of this compound peptides with model bacterial membranes. nih.gov | Showed that electrostatic interactions and hydrophobic insertion are crucial for stable membrane binding. nih.gov |
Gene Editing and Synthetic Biology Approaches for Peptide Engineering
The fields of gene editing and synthetic biology are revolutionizing the way this compound peptides are produced and engineered. These powerful technologies offer precise control over the genetic material of host organisms, enabling the development of customized production systems and the creation of novel peptide variants with enhanced properties.
Gene editing technologies, particularly the CRISPR-Cas9 system, have emerged as a highly efficient tool for modifying the genomes of various organisms. nih.gov In the context of this compound peptide research, CRISPR-Cas9 can be used to introduce specific mutations into the peptide-encoding genes to study structure-function relationships or to enhance antimicrobial activity. frontiersin.org This technology allows for the rapid and scarless engineering of biosynthetic gene clusters in their native hosts, which can be advantageous over traditional methods that rely on heterologous expression systems where the functionality of large enzymes might be compromised. nih.gov
Synthetic biology applies engineering principles to the design and construction of new biological parts, devices, and systems. nih.gov This approach is being used to develop robust and scalable platforms for the production of this compound peptides. Recombinant expression in microbial hosts like Escherichia coli and the yeast Pichia pastoris is a common strategy. nih.govkoreascience.krd-nb.info For instance, the gene for Abaecin from Apis mellifera was chemically synthesized, codon-optimized for expression in P. pastoris, and cloned into an expression vector. nih.govd-nb.info This resulted in the successful production and secretion of recombinant Abaecin, which demonstrated antimicrobial activity against E. coli. nih.gov
To overcome challenges such as peptide degradation by host proteases and potential toxicity to the expression host, fusion protein strategies are often employed. sb-peptide.comkoreascience.kr In this approach, the this compound peptide is fused to a larger, more stable protein, such as thioredoxin or a small ubiquitin-related modifier (SUMO) tag. sb-peptide.comkoreascience.kr This can increase the solubility and yield of the recombinant peptide and protect it from degradation. sb-peptide.com Following purification, the tag can be cleaved off to release the active peptide. koreascience.kr
Furthermore, synthetic biology enables the creation of engineered microbes that can act as "living therapeutics." Probiotic strains can be engineered to produce and deliver this compound peptides directly at the site of infection, offering a targeted and controlled release of the therapeutic agent. nih.gov The development of novel delivery systems for CRISPR components, such as using cell-penetrating peptides, is also making gene editing in various cell types, including those relevant for therapeutic applications, more efficient and less invasive. innovativegenomics.orgbiorxiv.orgbiorxiv.orgnih.gov
Table 3: Gene Editing and Synthetic Biology in this compound Peptide Research
| Approach | Description | Application to this compound Peptides |
|---|---|---|
| CRISPR-Cas9 Gene Editing | A powerful tool for precise DNA modification in a variety of organisms. nih.govmdpi.com | Engineering of this compound peptide-encoding genes to create variants with improved activity or to study function. frontiersin.orgresearchgate.net |
| Recombinant Expression | Production of peptides in a host organism by introducing the corresponding gene. nih.gov | Scalable production of this compound peptides in hosts like E. coli and Pichia pastoris. nih.govkoreascience.krd-nb.inforesearchgate.net |
| Fusion Protein Technology | Fusing the peptide to a larger protein to enhance expression, solubility, and stability. sb-peptide.comkoreascience.kr | Production of Abaecin as a fusion with thioredoxin or SUMO tags to increase yield and prevent degradation. sb-peptide.comkoreascience.kr |
| Synthetic Probiotics | Engineering microbes to produce and deliver therapeutic molecules at the site of action. nih.gov | Potential for developing probiotic strains that secrete this compound peptides for targeted infection treatment. nih.gov |
Emerging Research Paradigms and Future Directions for Abaecin Like Peptides
Exploration of Undiscovered Abaecin-like Peptide Diversity
The quest to discover novel antimicrobial peptides (AMPs) is driven by the escalating threat of antibiotic resistance. This compound peptides, a proline-rich subgroup of AMPs, represent a promising area of this research. Initially identified in the honeybee, Apis mellifera, abaecin (B1167496) is a 34-amino acid peptide notable for its high proline content and cationic nature. d-nb.info Subsequent research has revealed that this compound peptides are not exclusive to honeybees but are found across the Hymenoptera order, including in various species of bees, wasps, and ants. royalsocietypublishing.orgnih.gov
Modern research techniques, such as genome mining and transcriptomic analysis, are accelerating the discovery of new this compound sequences. embopress.org For instance, an this compound peptide, designated as PP30, was identified in the endoparasitoid wasp Pteromalus puparum through the analysis of a cDNA clone. nih.gov This 19-amino acid peptide, YVPPVQKPHPNGPKFPTFP, demonstrated activity against both Gram-negative and Gram-positive bacteria. nih.gov Similarly, studies on various bee and wasp genomes have identified numerous putative this compound peptides, often encoded as pre-pro-polyproteins containing multiple peptide repeats. embopress.org
The diversity of these peptides is not just in their primary sequence but also in their potential post-translational modifications. While the original honeybee abaecin is not glycosylated, other proline-rich peptides like lebocins, which share sequence identity with abaecin, are O-glycosylated, a modification crucial for their full activity. mdpi.com This highlights the potential for a wide range of functional diversity within the this compound peptide family.
The table below summarizes some of the discovered this compound and related proline-rich peptides.
| Peptide Name | Source Organism | Size (amino acids) | Key Characteristics |
| Abaecin | Apis mellifera (Honeybee) | 34 | High proline content, cationic, not glycosylated. d-nb.info |
| PP30 | Pteromalus puparum (Wasp) | 19 | High sequence similarity to abaecin precursor. nih.govresearchgate.net |
| Abaecin-2 | Hymenoptera (Ants) | - | Requires a synergistic partner for cell killing. digitellinc.com |
| Lebocins | Bombyx mori (Silkworm) | 32 | Proline-rich, glycosylated, share identity with abaecin. mdpi.comfrontiersin.org |
| Nabaecin-1, -2, -3 | Nasonia vitripennis (Wasp) | - | Identified through genomic analysis. researchgate.net |
Deeper Mechanistic Insights into Host-Peptide-Pathogen Interactions
Understanding the precise mechanisms by which this compound peptides exert their antimicrobial effects is crucial for their development as therapeutic agents. Unlike many other AMPs that primarily act by disrupting the bacterial cell membrane, proline-rich peptides like abaecin are known to have intracellular targets. royalsocietypublishing.orgnih.gov
A key intracellular target for abaecin is the bacterial chaperone protein DnaK. nih.govroyalsocietypublishing.org Abaecin's interaction with DnaK is thought to inhibit the bacterial stress response, thereby potentiating the effects of other AMPs. frontiersin.orgfrontiersin.org However, for abaecin to reach its intracellular target, the bacterial membrane must first be compromised. This has led to the discovery of synergistic interactions between abaecin and other AMPs. For example, the pore-forming peptide hymenoptaecin facilitates the entry of abaecin into bacterial cells, significantly enhancing its bactericidal efficacy. nih.govroyalsocietypublishing.org When combined, a low concentration of abaecin can potentiate the activity of hymenoptaecin against Gram-negative bacteria. nih.govroyalsocietypublishing.org
Interestingly, not all this compound peptides share the same intracellular target. Abaecin-2, found in certain ant species, also requires a synergistic partner to enter the cell but does not target DnaK, suggesting a different internal mechanism of action. digitellinc.com Furthermore, Abaecin-2 has been shown to bind copper, which may contribute to its cell-killing mechanism or, conversely, play a role in rescuing cells from copper toxicity when the peptide cannot penetrate the cell wall. digitellinc.com This dual functionality points to a complex role for these peptides in mediating host-microbe interactions. digitellinc.com
Some this compound peptides, such as PP30, have been observed to cause morphological changes and extensive damage to the cell membranes of E. coli, a mechanism more typical of membrane-disruptive AMPs. researchgate.netfrontiersin.org This suggests that some this compound peptides may possess a dual mode of action, targeting both the cell membrane and intracellular components. frontiersin.org
Application in Non-Human Biological Control Strategies
The potent and targeted antimicrobial activities of this compound peptides make them attractive candidates for various non-human biological control applications, offering potential alternatives to conventional chemical pesticides and antibiotics.
Agricultural Pest and Pathogen Management
The agricultural sector faces significant challenges from plant pathogens and pests. This compound peptides offer a promising avenue for developing novel, environmentally friendly crop protection strategies. jescae.com The expression of AMPs, including those with similarities to abaecin, in transgenic plants has been shown to confer enhanced resistance to bacterial and fungal pathogens. frontiersin.orgnih.gov For example, transgenic rice, tobacco, and potato plants expressing various AMPs have demonstrated increased resistance to diseases. nih.gov
The synergistic action of abaecin with other peptides is particularly relevant for agricultural applications. frontiersin.orgfrontiersin.org Formulations containing a combination of this compound peptides and other AMPs could provide broad-spectrum protection against a range of plant pathogens. frontiersin.org Furthermore, the use of AMPs as foliar sprays has shown significant reductions in disease incidence, with some synthetic peptide mixtures being as effective as commercial bactericides but without the associated toxicity to beneficial insects. frontiersin.org
Veterinary Medicine Applications
The overuse of antibiotics in livestock production has contributed to the rise of antibiotic-resistant bacteria, posing a threat to both animal and human health. frontiersin.org this compound peptides are being explored as potential alternatives to conventional antibiotics in veterinary medicine. scielo.brmdpi.com Their ability to enhance the activity of other antimicrobial agents could be particularly useful in treating infections in livestock caused by bacteria such as Staphylococcus, E. coli, and Salmonella. scielo.br
Research into developing efficient and cost-effective production systems for abaecin, such as using Bacillus subtilis as an expression host, is underway to facilitate its large-scale application in the livestock industry. scielo.brnih.gov The goal is to develop feed supplements or therapeutic agents that can help maintain animal health and reduce the reliance on traditional antibiotics. scielo.br
Aquaculture Disease Prevention
Aquaculture, a rapidly growing industry, is often plagued by disease outbreaks that can lead to significant economic losses. aquafeed.com Antimicrobial peptides, including those with this compound properties, are being investigated for their potential to prevent and control diseases in farmed fish and shrimp. mdpi.com The introduction of AMP genes into the genomes of farmed fish, such as rainbow trout, has shown promise in creating disease-resistant strains. researchgate.net
Peptide-based vaccines are also being developed to protect farmed fish from viral pathogens. europa.eu These vaccines are considered safer and have fewer side effects than conventional vaccines. europa.eu Start-up companies are now commercializing recombinant antimicrobial peptides specifically for the aquaculture industry, aiming to provide a sustainable alternative to antibiotics for controlling bacterial infections in shrimp and other aquatic species. aquafeed.com
Development of Novel Research Tools Based on this compound Peptide Scaffolds
The unique structural and functional properties of this compound peptides make them valuable scaffolds for the design of novel research tools and therapeutic agents. frontiersin.org Their proline-rich structure, which often results in a non-helical conformation, provides a stable framework that can be modified to enhance specific activities or introduce new functionalities. d-nb.info
Researchers are designing and synthesizing abaecin analogues to investigate structure-activity relationships and to develop peptides with improved antimicrobial potency and specificity. researchgate.net By making specific amino acid substitutions, it is possible to create peptide conjugates with enhanced antibacterial activity. researchgate.net
The ability of some proline-rich AMPs to penetrate cell membranes without causing lysis makes them potential carriers for delivering other molecules, such as drugs or imaging agents, into cells. researchgate.net This cell-penetrating property is a highly sought-after characteristic in drug development.
Furthermore, the self-assembly properties of some engineered peptides, inspired by natural AMPs, are being explored for the creation of antimicrobial biomaterials. nih.gov These peptide-based scaffolds can be used in tissue engineering to promote healing while simultaneously preventing bacterial infections. advancedsciencenews.com For example, nanofiber scaffolds coated with antimicrobial peptides have been shown to effectively inhibit bacterial colonization while supporting the growth of host cells. advancedsciencenews.com
Integration of Systems Biology Approaches for Comprehensive Understanding
The study of this compound peptides is undergoing a significant transformation through the integration of systems biology. nih.gov This paradigm shift moves research beyond the analysis of individual molecules to a more holistic understanding of their roles within complex biological networks. ox.ac.uk By merging high-throughput "omics" data with computational analysis, researchers can construct a comprehensive picture of how these peptides function in host defense. uni-muenchen.de
The primary systems biology disciplines enhancing our understanding of this compound peptides are genomics, transcriptomics, proteomics, and metabolomics. stratech.co.uk
Genomics: This field involves the large-scale study of an organism's entire set of DNA, or genome. ox.ac.uk In the context of this compound peptides, genomics helps identify novel peptide-encoding genes across various species, offering clues into their evolutionary history and conserved functional regions. nih.govisaaa.org
Transcriptomics: By studying the complete set of RNA transcripts in a cell, known as the transcriptome, researchers can determine how gene expression for this compound peptides is regulated. ox.ac.ukuni-muenchen.de This approach is crucial for understanding how hosts modulate peptide production in response to stimuli like pathogenic infections. uni-muenchen.de
Proteomics: As the large-scale study of proteins, proteomics allows for the direct identification, quantification, and characterization of this compound peptides. uni-muenchen.deisaaa.org This is vital because the final function of a peptide can be influenced by post-translational modifications, which proteomics can detect. nih.gov The proteome is dynamic and reflects the functional state of a cell at a specific time. isaaa.org
Metabolomics: This approach analyzes the complete set of small-molecule metabolites within a biological sample. It provides insights into the downstream physiological effects of this compound peptide activity, revealing the broader metabolic changes that occur within the host during an immune response. isaaa.org
The true power of systems biology lies in the integration of these diverse data sets. nih.gov Through advanced bioinformatics and computational modeling, it is possible to create detailed models of immune pathways. These models can illustrate the complex interactions between this compound peptides, other immune effectors, signaling molecules, and invading pathogens, ultimately guiding future research and application strategies.
Ethical Considerations in Peptide Bioprospecting and Application
The discovery and development of this compound peptides are intrinsically linked to bioprospecting—the exploration of biodiversity for valuable genetic and biochemical resources. recentscientific.com This practice, while promising, is laden with significant ethical considerations that must be carefully navigated. bps.ac.uk
A central ethical pillar is the framework of Access and Benefit-Sharing (ABS). recentscientific.com The Nagoya Protocol , an international treaty, provides the primary legal framework for ABS. cbd.intoup.commdpi.com It mandates that the benefits—both monetary, such as royalties, and non-monetary, like technology transfer and shared research results—arising from the use of genetic resources must be shared in a fair and equitable way with the country and community providing them. recentscientific.comcbd.int This requires obtaining Prior Informed Consent (PIC) from the providers of the genetic resources, ensuring they are fully aware of and agree to the intended use. recentscientific.combps.ac.uk This principle is especially critical when bioprospecting involves the traditional knowledge of indigenous communities, whose wisdom often guides the discovery of valuable resources. bps.ac.uk
Intellectual Property Rights (IPR) present another complex ethical area. nih.gov While patents can protect inventions and stimulate commercial development, there are specific rules regarding naturally occurring substances. patentpc.comaomb.nl Generally, a peptide or gene sequence that is merely isolated from its natural environment cannot be patented. nih.govnixonpeabody.com To be eligible for a patent, an invention must be new, useful, and not obvious. nih.gov For a natural product, this often means it must be modified in a way that makes it "markedly different" from its naturally occurring counterpart, either structurally or functionally. nixonpeabody.com These regulations aim to balance innovation with the public's access to the building blocks of nature. jocpr.com
Finally, environmental sustainability is a key ethical concern. Bioprospecting activities must not harm the ecosystems from which resources are gathered. bps.ac.uk The over-harvesting of insect species to isolate peptides could lead to biodiversity loss. Therefore, sustainable collection practices and a thorough assessment of the potential ecological impact are imperative to ensure that the quest for new bioactive compounds does not come at the cost of environmental integrity. bps.ac.uk
Table of Mentioned Compounds
| Compound Name |
|---|
| Abaecin |
| Cecropin (B1577577) A |
| Hymenoptaecin |
Q & A
Q. What ethical frameworks apply to studying animal-derived this compound peptides in human health research?
- Methodological Answer : Adhere to Nagoya Protocol guidelines for biodiversity resources. For clinical translation, ensure peptide sequences do not cross-react with human homologs (e.g., via BLAST against human proteomes). Address ethical review board requirements for animal-derived materials in grant proposals .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
